4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole: A Novel Polysubstituted Indole Scaffold

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic drugs.[1][2] The strategic introduction of multiple, distinct halogen atoms and alkyl groups onto the indole scaffold offers a powerful strategy for fine-tuning the molecule's physicochemical and pharmacological properties. This guide focuses on the novel, highly substituted indole, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole. While specific experimental data for this exact molecule is not yet prevalent in public literature, this document serves as a comprehensive theoretical and practical resource. It outlines the compound's structural features, predicted properties, a proposed synthetic pathway rooted in established chemical principles, and its potential significance in the landscape of modern drug discovery.

Introduction: The Rationale for Polysubstitution in Indole Chemistry

The indole ring system is a "privileged" scaffold, a term that reflects its recurring presence in biologically active compounds.[2][3] Its aromatic, bicyclic structure provides a rigid framework that can be functionalized at multiple positions to modulate interactions with biological targets. Halogenation, in particular, is a key tool in drug design. The incorporation of atoms like fluorine, bromine, and iodine can profoundly impact a molecule's:

• Lipophilicity: Influencing membrane permeability and oral bioavailability.

• Metabolic Stability: Blocking sites of oxidative metabolism, thereby increasing the drug's half-life.[4]

• Binding Affinity: Halogen atoms can participate in halogen bonding, a non-covalent interaction that can enhance binding to target proteins.[5]

• Electronic Properties: Altering the acidity or basicity of nearby functional groups.

The simultaneous presence of bromo, fluoro, and iodo groups, as in the title compound, presents a unique opportunity to harness the distinct properties of each halogen. Combined with the 2,3-dimethyl substitution, which can influence planarity and steric interactions, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole emerges as a compelling candidate for library synthesis and high-throughput screening in drug discovery programs.

Chemical Structure and Predicted Physicochemical Properties

The core of the molecule is a 1H-indole, which is a bicyclic structure composed of a benzene ring fused to a pyrrole ring. The specific substitutions for the title compound are:

• 4-Bromo: A bromine atom at position 4 of the indole ring.

• 5-Fluoro: A fluorine atom at position 5.

• 7-Iodo: An iodine atom at position 7.

• 2,3-Dimethyl: Methyl groups at positions 2 and 3.

A 2D representation of the chemical structure is as follows:

Table 1: Predicted Physicochemical Properties of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Property	Predicted Value
Molecular Formula	C₁₀H₈BrFIN
Molecular Weight	407.99 g/mol
XLogP3	~4.5-5.0
Hydrogen Bond Donors	1 (the N-H of the indole)
Hydrogen Bond Acceptors	1 (the fluorine atom)
Rotatable Bond Count	0

Note: These values are estimations based on computational models and the properties of structurally related compounds.

Proposed Synthetic Pathway

While a specific, validated synthesis for 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole is not documented, a plausible route can be designed by combining established methods for indole synthesis and halogenation. The Fischer indole synthesis or the Leimgruber-Batcho indole synthesis are robust starting points for creating the core 2,3-dimethylindole structure.[4][6] Subsequent regioselective halogenation steps can then be employed to introduce the bromo, fluoro, and iodo groups.

A potential retrosynthetic analysis suggests a multi-step process starting from a suitably substituted aniline.

Step-by-Step Proposed Protocol: A Modified Leimgruber-Batcho Approach

This proposed synthesis begins with a pre-functionalized aniline and builds the indole ring, followed by further halogenation.

• Starting Material: 2-Bromo-3-fluoro-5-iodoaniline. The synthesis of this starting material would itself be a multi-step process, likely involving electrophilic aromatic substitution reactions on a simpler aniline precursor.

• Formation of the Enamine: React 2-bromo-3-fluoro-5-iodoaniline with 3-(dimethylamino)butan-2-one. This reaction forms the key enamine intermediate.

• Reductive Cyclization: The enamine is then cyclized under reducing conditions, such as with iron in acetic acid or through catalytic hydrogenation, to form the 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

Alternative Strategy: Sequential Halogenation

An alternative approach would be to start with 2,3-dimethylindole and perform a series of regioselective halogenation reactions. This can be challenging due to the directing effects of the existing substituents at each step.

• Iodination: The 7-position of an indole can often be selectively iodinated using reagents like N-iodosuccinimide (NIS).

• Bromination: Subsequent bromination, for instance with N-bromosuccinimide (NBS), would likely be directed to the 4-position.

• Fluorination: Direct fluorination of the indole ring is often difficult. It is more common to introduce the fluorine atom on the starting aniline or through more advanced techniques like a Schiemann reaction on a corresponding amine.

The choice of synthetic route will depend on the availability of starting materials and the desired control over regioselectivity.

Visualization of the Proposed Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a polysubstituted indole, highlighting the key stages of ring formation and functionalization.

Caption: A conceptual workflow for the synthesis of the target polysubstituted indole.

Potential Applications in Drug Discovery and Chemical Biology

The unique substitution pattern of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole makes it a molecule of significant interest for several therapeutic areas. Halogenated indoles have demonstrated a wide range of biological activities.[2][3]

• Oncology: Many kinase inhibitors and anti-proliferative agents feature a substituted indole core. The diverse halogenation of the title compound could lead to novel interactions within the ATP-binding pockets of various kinases.

• Infectious Diseases: Indole derivatives have been investigated as antibacterial, antifungal, and antiviral agents.[1][7] The lipophilicity and electronic properties conferred by the halogens could enhance activity against drug-resistant pathogens.

• Neuroscience: The indole scaffold is present in key neurotransmitters like serotonin. Novel substituted indoles are continuously being explored for their potential to modulate receptors and enzymes in the central nervous system.

• Inflammation: Non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin are based on an indole structure.[1] The title compound could serve as a scaffold for developing new anti-inflammatory agents.

Proposed Biological Evaluation Workflow

For a novel compound like 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, a systematic approach to evaluating its biological activity is crucial.

Caption: A typical workflow for the biological evaluation of a novel chemical entity.

Conclusion and Future Directions

4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole represents a frontier in the exploration of polysubstituted indoles. While this guide provides a theoretical framework for its synthesis and potential applications, the next critical steps involve the practical execution of its synthesis and the empirical validation of its biological properties. The insights gained from studying this and related complex indoles will undoubtedly contribute to the design of the next generation of therapeutics. The modular nature of the proposed synthesis also opens the door to creating a library of related compounds, enabling a thorough investigation of the structure-activity relationships (SAR) of this novel chemical space.

References

• Danheiser, R. L. (n.d.). Synthesis of Highly Substituted Indolines and Indoles via Intramolecular [4 + 2] Cycloaddition of Ynamides and Conjugated Enynes. PMC. Available at: [Link]

• (n.d.). Multi-component synthesis of 3-substituted indoles and their cyclisation to α-carbolines via I2-promoted intramolecular C2 oxidative amination/aromatisation at room temperature. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• (n.d.). Synthesis of substituted indoles. ResearchGate. Available at: [Link]

• (n.d.). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC. Available at: [Link]

• (n.d.). Indoles in Drug Design and Medicinal Chemistry. ResearchGate. Available at: [Link]

• (2025, July 11). Exploring The Therapeutic Versatility of Indole Derivatives: Advances in Medicinal Chemistry. International Journal of Pharmaceutical Sciences. Available at: [Link]

• (n.d.). Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase. PMC. Available at: [Link]

• (n.d.). Indole – a promising pharmacophore in recent antiviral drug discovery. PMC - NIH. Available at: [Link]

• (n.d.). 4-bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione. PubChem. Available at: [Link]

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Technical Profile: 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Executive Summary: The "Tri-Halogenated" Advantage

In the landscape of modern medicinal chemistry, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole represents a "privileged scaffold"—a molecular framework capable of providing ligands for diverse biological targets. Its value lies not merely in its biological activity, but in its orthogonal reactivity profile .

Possessing three distinct halogen substituents (Fluorine, Bromine, Iodine) on the benzenoid ring, this molecule serves as a programmable platform for sequential cross-coupling reactions. The reactivity hierarchy (I > Br >> F) allows researchers to selectively functionalize the C7 position, followed by the C4 position, while retaining the C5-fluorine for metabolic stability or specific binding interactions. The 2,3-dimethyl substitution further blocks the metabolically vulnerable pyrrole ring, enhancing the chemical stability of the core.

Chemical Identity & Specifications

Property	Specification
Chemical Name	4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole
CAS Number	2725791-03-5
Molecular Formula	C₁₀H₈BrFIN
Molecular Weight	367.99 g/mol
SMILES	CC1=C(C)NC2=C1C(Br)=C(F)C=C2I
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, DCM; low solubility in water
Storage	2-8°C, Inert atmosphere (Argon/Nitrogen), Protect from light

Synthesis Strategy: The Regioselective Pathway[1]

The synthesis of this highly substituted indole requires a strategy that installs the halogens before ring closure to avoid the poor regioselectivity associated with electrophilic halogenation of a pre-formed indole.

Retrosynthetic Analysis

The most robust route utilizes the Fischer Indole Synthesis . The key challenge is the preparation of the specific hydrazine precursor.

• Target: 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

• Disconnection: N-N bond (Hydrazone)

• Precursors: 2-Butanone (Methyl Ethyl Ketone) + 2-Iodo-4-fluoro-5-bromoaniline derived hydrazine.

Step-by-Step Protocol

Phase 1: Precursor Preparation (Aniline Synthesis)

Reference Grounding: This specific substitution pattern is accessed via the iodination of 3-bromo-4-fluoroaniline, as described in kinase inhibitor patent literature [1].

• Starting Material: 3-Bromo-4-fluoroaniline.[1]

• Iodination: Dissolve starting material in DMF or Acetonitrile. Add N-iodosuccinimide (NIS) (1.05 eq). Stir at room temperature for 2-4 hours.

  • Mechanistic Insight: The amino group is a strong ortho/para director. With the para position blocked by fluorine and one meta position blocked by bromine, the iodine is directed to the position ortho to the amine (and meta to the fluorine), yielding 2-iodo-4-fluoro-5-bromoaniline .

• Workup: Quench with aqueous sodium thiosulfate to remove excess iodine. Extract with ethyl acetate.[2]

Phase 2: Hydrazine Formation [3]

• Diazotization: Suspend the aniline (from Phase 1) in concentrated HCl/H₂O at 0°C. Dropwise add NaNO₂ (1.1 eq) to form the diazonium salt.

• Reduction: Carefully add a solution of SnCl₂·2H₂O (2.5 eq) in concentrated HCl at <5°C. Stir for 1-2 hours.

• Isolation: The hydrazine hydrochloride salt precipitates. Filter and wash with cold ether.

Phase 3: Fischer Cyclization

• Hydrazone Formation: Suspend the hydrazine salt in ethanol. Add 2-butanone (1.2 eq). Reflux for 1-2 hours or until TLC shows consumption of hydrazine.

• Cyclization: Add an acid catalyst (e.g., Polyphosphoric acid (PPA) or 4% H₂SO₄ in acetic acid). Heat to 90-110°C.

  • Critical Regiochemistry: The cyclization involves a [3,3]-sigmatropic rearrangement. The hydrazone forms at the nitrogen. The new C-C bond forms at the ortho position of the benzene ring.

  • The "Ambiguity": The aniline has two ortho positions relative to the nitrogen: one occupied by Iodine, one is a Hydrogen (C6 of the aniline).

  • Outcome: Cyclization occurs at the unsubstituted ortho position (C6).

  • Mapping:

    • Aniline C6 (H)

      Indole C7 position? No.

    • Correction: In Fischer synthesis, the carbon ortho to the hydrazine nitrogen becomes the C7 position of the indole.

    • Scenario A (Cyclization at C-H): If cyclization happens at the H-bearing ortho carbon, the other ortho carbon (bearing Iodine) becomes C7. This is the correct pathway.

    • Result: The Iodine (originally ortho to NH2) ends up at Position 7 . The Fluorine (originally para to NH2) ends up at Position 5 . The Bromine (originally meta to NH2) ends up at Position 4 .

• Purification: Neutralize with NaHCO₃. Extract with DCM.[2] Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Visualizing the Workflow

The following diagram illustrates the chemical logic flow, from raw materials to the orthogonal scaffold.

Figure 1: Synthetic pathway highlighting the critical regiochemical control points.

Applications: The Orthogonal Reactivity Map

The primary utility of CAS 2725791-03-5 is its ability to undergo sequential, site-selective metal-catalyzed couplings. This allows for the rapid generation of SAR (Structure-Activity Relationship) libraries.

Reactivity Hierarchy

• Position 7 (C-I Bond): Highest Reactivity.

  • Reaction: Sonogashira (alkynes), Suzuki-Miyaura (boronic acids), or Buchwald-Hartwig (amines) can be performed here at room temperature or mild heating.

  • Selectivity: The C-I bond is weaker than C-Br and C-F, allowing exclusive functionalization at C7 without affecting C4 or C5.

• Position 4 (C-Br Bond): Medium Reactivity.

  • Reaction: After C7 is functionalized, the C4-Br bond can be activated using more active Pd-catalysts (e.g., Pd(dtbpf)Cl₂) and higher temperatures.

• Position 5 (C-F Bond): Lowest Reactivity.

  • Role: Generally inert to standard Pd-coupling. It serves as a bioisostere for H or OH, modulating pKa and metabolic stability. It can be activated only under harsh S_NAr conditions if an electron-withdrawing group is present, but in this scaffold, it typically remains as a structural element.

Strategic Workflow Diagram

Figure 2: Sequential functionalization strategy leveraging halogen bond strength differences.

References

• World Intellectual Property Organization (WIPO). (2021). WO2021207549A1 - Kinase Inhibitors. (See Scheme 3/4 for halogenated aniline precursor synthesis).

• Gribble, G. W. (2000). Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1.

• Hilaris. (2023). Product Catalog: 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. (Reference for selective coupling conditions).

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Molecular weight and formula of polyhalogenated 2,3-dimethylindoles

An In-depth Technical Guide to the Molecular Weight and Formula of Polyhalogenated 2,3-Dimethylindoles

Authored by a Senior Application Scientist

Abstract

The indole scaffold is a "privileged structure" in drug discovery, appearing in numerous pharmaceuticals and natural products.[1][2] The strategic placement of halogen atoms onto this core, particularly on the 2,3-dimethylindole framework, significantly modulates its electronic properties and biological activity, making these compounds a focal point in medicinal chemistry.[3] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the methodologies for synthesizing and unequivocally determining the molecular weight and formula of polyhalogenated 2,3-dimethylindoles. We will delve into the causality behind experimental choices in synthesis and characterization, emphasizing self-validating analytical workflows that ensure scientific integrity.

Rationale and Significance

Halogenation of the 2,3-dimethylindole nucleus is a critical strategy in drug design. The introduction of halogens can enhance membrane permeability, improve metabolic stability, and increase binding affinity to target proteins.[4] An accurate determination of the molecular formula and weight is the foundational step in the characterization of these novel compounds, ensuring purity and confirming that the desired chemical transformation has occurred. This process relies on a synergistic combination of synthetic strategy and advanced analytical techniques.

Synthetic Pathways: An Overview

The synthesis of polyhalogenated 2,3-dimethylindoles typically involves the direct electrophilic halogenation of the 2,3-dimethylindole starting material. The choice of halogenating agent and reaction conditions is paramount to controlling the regioselectivity and the degree of halogenation.

Common Halogenating Agents:

• Chlorination: N-Chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂) are frequently employed for chlorination. Sulfuryl chloride often leads to the formation of 2,3-dichloroindoles in good yields.[5]

• Bromination: N-Bromosuccinimide (NBS) is a mild and effective reagent for the selective bromination of the indole ring.[2] The reaction of 2,3-dimethylindole with NBS can yield mono- or di-brominated products depending on the stoichiometry.

• Iodination: N-Iodosuccinimide (NIS) is the reagent of choice for iodination, offering high yields of 3-iodo derivatives.[2]

The following workflow illustrates a generalized approach to the synthesis and purification of these compounds.

Caption: General workflow for synthesis and purification.

Causality in Synthesis: The choice of solvent (e.g., THF, CH₂Cl₂) can influence the reactivity of the halogenating agent. Temperature control is critical; lower temperatures are often used to prevent over-halogenation and the formation of side products.[5] Purification by column chromatography is essential to isolate the desired product from unreacted starting materials and byproducts, ensuring a pure sample for accurate analytical characterization.

The Analytical Trinity: Determining Molecular Weight and Formula

A multi-pronged analytical approach is required to unambiguously determine the molecular formula and weight. Mass spectrometry, NMR spectroscopy, and elemental analysis form a self-validating system where the results of each technique corroborate the others.

Mass Spectrometry (MS): The Molecular Weight Authority

Mass spectrometry is the primary technique for determining the molecular weight of a compound.[3] High-resolution mass spectrometry (HRMS) is particularly powerful, providing a highly accurate mass measurement that can help deduce the elemental composition.[1][6]

Key Insights from MS:

• Molecular Ion Peak (M+): This peak directly corresponds to the molecular weight of the compound.

• Isotopic Patterns: The presence of chlorine and bromine atoms creates distinctive isotopic patterns in the mass spectrum.

  • Chlorine: Has two major isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. A compound with one chlorine atom will show two molecular ion peaks (M⁺ and M+2) separated by 2 m/z units with a 3:1 intensity ratio.[7]

  • Bromine: Has two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. A compound with one bromine atom will exhibit two molecular ion peaks (M⁺ and M+2) of nearly equal intensity.[7]

• Sample Preparation: Dissolve a small quantity (~1 mg) of the purified polyhalogenated 2,3-dimethylindole in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize an ESI-TOF (Electrospray Ionization - Time of Flight) or Orbitrap mass spectrometer for high-resolution analysis.[6]

• Ionization: Introduce the sample into the ESI source. Electrospray ionization is a soft technique that typically keeps the molecule intact, allowing for clear observation of the molecular ion.

• Data Acquisition: Acquire the mass spectrum, ensuring a mass range that encompasses the expected molecular weight.

• Analysis:

  • Identify the molecular ion peak cluster.

  • Compare the observed isotopic pattern with theoretical patterns for the suspected number of halogen atoms.

  • Use the accurate mass of the monoisotopic peak to calculate the elemental formula using the instrument's software. The calculated formula should have an error of less than 5 ppm.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

While MS provides the molecular weight, NMR spectroscopy (¹H and ¹³C) provides the structural context, confirming the connectivity of atoms and thus validating the molecular formula.[3][8]

Key Insights from NMR:

• ¹H NMR: The number of signals, their integration (proton count), and splitting patterns reveal the arrangement of protons. Halogenation of the indole ring causes characteristic downfield shifts for nearby protons due to the electron-withdrawing nature of halogens.[3]

• ¹³C NMR: The carbon atom directly attached to a halogen experiences a significant shift in its resonance frequency. This provides direct evidence of halogenation at a specific position.[3]

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Use a 400 MHz or 500 MHz NMR spectrometer.[6][8]

• Data Acquisition: Record both the ¹H and ¹³C spectra. Standard acquisition parameters are typically sufficient.

• Analysis:

  • Assign all proton and carbon signals based on their chemical shifts, coupling constants, and comparison to the parent 2,3-dimethylindole spectrum.

  • Confirm the loss of aromatic proton signals and the appearance of new quaternary carbon signals at the sites of halogenation.

Elemental Analysis: The Empirical Formula Confirmation

Elemental analysis (EA) provides the percentage composition of carbon, hydrogen, and nitrogen (and sometimes halogens) in a compound.[9] This data is used to calculate the empirical formula, which can then be compared to the molecular formula proposed by MS and NMR. It serves as a crucial final check of purity and composition.[10]

• Sample Preparation: Submit a precisely weighed, dry, and pure sample (~2-3 mg) for analysis.

• Instrumentation: A dedicated CHNS elemental analyzer is used, which combusts the sample at high temperatures.[9]

• Detection: The resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal conductivity detector (TCD).[9]

• Analysis: The instrument software calculates the percentage of C, H, and N. The results should be within ±0.4% of the theoretical values calculated for the proposed molecular formula.

The following diagram illustrates how these three techniques are integrated to provide a definitive characterization.

Sources

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An In-depth Technical Guide to the Pharmacophore Properties of 4-Bromo-5-Fluoro-7-Iodo Indole Derivatives

For the attention of researchers, scientists, and drug development professionals, this guide provides a detailed exploration of the pharmacophore properties of 4-bromo-5-fluoro-7-iodo indole derivatives. As a senior application scientist, the following content is structured to offer not just a theoretical overview but also actionable insights into the experimental and computational workflows required to validate and exploit the unique characteristics of these heavily halogenated indole scaffolds.

The indole ring system is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic drugs.[1] Its versatility allows for a wide array of chemical modifications, making it a "privileged scaffold" in the quest for novel therapeutic agents targeting a multitude of biological pathways.[1][2] The strategic introduction of halogens onto this scaffold has become a powerful tool to modulate a compound's physicochemical properties and its interactions with biological targets.[3][4] This guide specifically delves into the complex and intriguing pharmacophoric landscape of indoles substituted with three distinct halogens: bromine at the 4-position, fluorine at the 5-position, and iodine at the 7-position.

The Influence of Multi-Halogen Substitution on Indole Pharmacophores

The unique combination of bromine, fluorine, and iodine at positions 4, 5, and 7, respectively, creates a complex interplay of steric, electronic, and lipophilic effects that profoundly shape the molecule's pharmacophoric features. Understanding the individual contributions of each halogen is key to predicting and ultimately leveraging the biological activity of these derivatives.

Key Pharmacophoric Features of Halogenated Indoles:

Feature	Description	Influence of 4-Br, 5-F, 7-I Substitution
Hydrogen Bond Donor	The indole N-H group is a classic hydrogen bond donor, crucial for anchoring the ligand in many protein binding sites.	The electron-withdrawing nature of the halogens can increase the acidity of the N-H proton, potentially strengthening its hydrogen bonding capacity.
Aromatic/Hydrophobic Core	The bicyclic indole ring system provides a significant hydrophobic surface for van der Waals and π-stacking interactions.	All three halogens contribute to the overall lipophilicity of the molecule, enhancing its hydrophobic character and potential for improved membrane permeability.[5]
Halogen Bond Donors	Iodine and bromine, due to the presence of a positive σ-hole, can act as halogen bond donors, forming specific, directional interactions with electron-rich atoms like oxygen and nitrogen in a protein's binding pocket.[3][4][6]	The 7-iodo and 4-bromo substituents introduce two potential halogen bond donor sites, offering opportunities for highly specific and potent interactions with a target protein.[6]
Weak Hydrogen Bond Acceptors	Fluorine, and to a lesser extent bromine and iodine, can act as weak hydrogen bond acceptors.	The 5-fluoro substituent, in particular, can engage in favorable electrostatic interactions with hydrogen bond donors in the receptor.
Steric and Shape Complementarity	The size and position of substituents dictate the overall shape of the molecule and its ability to fit into a binding pocket.	The varying sizes of the halogens (I > Br > F) create a unique three-dimensional profile that can be exploited to achieve high selectivity for a specific target. The bulky 7-iodo and 4-bromo groups can provide critical steric anchors.[7]

A Proposed Pharmacophore Model for 4-Bromo-5-Fluoro-7-Iodo Indole Derivatives

Based on the established principles of halogenation in drug design, a hypothetical pharmacophore model for this class of compounds can be proposed. This model serves as a starting point for virtual screening and rational drug design efforts.

Caption: Proposed pharmacophore model for 4-bromo-5-fluoro-7-iodo indole derivatives.

This model highlights the key interaction points: a central aromatic/hydrophobic core, a hydrogen bond donor at the indole nitrogen, two distinct halogen bond donor sites at positions 7 (I) and 4 (Br), and a weak hydrogen bond acceptor at position 5 (F). The spatial arrangement of these features will be critical for high-affinity binding to a biological target.

Computational Workflow for Pharmacophore Model Development and Validation

A robust computational workflow is essential for refining and validating the proposed pharmacophore model. This typically involves ligand-based or structure-based approaches.[8][9]

Caption: Computational workflow for pharmacophore modeling.

Step-by-Step Computational Protocol:

• Ligand-Based Modeling (if active compounds are known):

  • Training Set Selection: Compile a set of structurally diverse 4-bromo-5-fluoro-7-iodo indole derivatives with known biological activities against a specific target.[10]

  • Conformational Analysis: Generate a wide range of low-energy conformations for each molecule in the training set to identify the bioactive conformation.[10]

  • Pharmacophore Feature Mapping: Identify common pharmacophoric features present in the active molecules.[11]

  • Hypothesis Generation and Scoring: Generate multiple pharmacophore hypotheses and score them based on their ability to rationalize the activity of the training set compounds. Tools like Catalyst, DISCO, or LigandScout can be employed for this purpose.[9][11]

• Structure-Based Modeling (if the target structure is known):

  • Receptor Preparation: Obtain the 3D structure of the target protein (from PDB or homology modeling) and prepare it for modeling (e.g., adding hydrogens, assigning protonation states).

  • Binding Site Analysis: Characterize the active site to identify key amino acid residues and potential interaction points (hydrogen bond donors/acceptors, hydrophobic pockets, halogen bond acceptors).[8]

  • Pharmacophore Model Generation: Generate a pharmacophore model based on the identified interaction points within the binding site.[8]

• Model Validation and Virtual Screening:

  • Validation: Validate the generated pharmacophore model using a test set of active and inactive compounds to assess its predictive power.

  • Virtual Screening: Use the validated pharmacophore model as a 3D query to search large compound databases (e.g., ZINC, ChEMBL) to identify novel molecules with the potential to be active against the target.[12]

Experimental Validation Strategies

Computational models, while powerful, must be validated through rigorous experimental work. The following workflow outlines key experimental steps to confirm the proposed pharmacophore model and guide lead optimization.

Caption: Experimental validation workflow.

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Halogenation of 2,3-Dimethyl-1H-indole: A Technical Guide to Regioselective Functionalization

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Halogenated Indoles

The indole scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of natural products and synthetic pharmaceuticals. Halogenated indoles, in particular, serve as versatile building blocks, offering synthetic handles for further molecular elaboration through cross-coupling reactions and other transformations. The introduction of a halogen atom can also significantly modulate the physicochemical and pharmacological properties of a molecule, including its metabolic stability and binding affinity.[1][2] This guide provides an in-depth analysis of the halogenation patterns of 2,3-dimethyl-1H-indole, a common indole derivative, offering insights into the factors governing regioselectivity and providing practical experimental protocols.

The Landscape of Electrophilic Aromatic Substitution in Indoles

The chemistry of indoles is largely dominated by electrophilic substitution reactions due to the electron-rich nature of the pyrrole ring.[3][4] The preferred site of electrophilic attack is typically the C3 position, as the resulting intermediate cation is stabilized by delocalization of the nitrogen lone pair without disrupting the aromaticity of the benzene ring.[3][4] However, when the C3 position is substituted, as in 2,3-dimethyl-1H-indole, electrophilic attack is redirected.

Halogenation of 2,3-Dimethyl-1H-indole: A Shift in Regioselectivity

With the C2 and C3 positions occupied by methyl groups, the typical reactivity pattern of the indole core is altered. Electrophilic halogenation of 2,3-dimethyl-1H-indole primarily occurs on the benzene ring, with the specific position of halogenation being influenced by the halogenating agent, reaction conditions, and the presence of directing groups on the indole nitrogen.

The Underlying Mechanism: Directing Effects and Steric Hindrance

The methyl groups at the C2 and C3 positions are weakly activating and ortho-, para-directing for electrophilic aromatic substitution on the benzene ring. However, steric hindrance from the C3-methyl group can influence the accessibility of the C4 position. The indole nitrogen, being a powerful electron-donating group, strongly directs electrophiles to the ortho (C7) and para (C5) positions of the benzene ring. The interplay of these electronic and steric factors dictates the final halogenation pattern.

Chlorination Patterns

Chlorination of 2,3-dimethyl-1H-indole can be achieved using various reagents, with the choice of reagent and conditions influencing the regioselectivity.

Commonly used chlorinating agents include N-chlorosuccinimide (NCS) and sulfuryl chloride (SO2Cl2). The use of NCS, often in a polar aprotic solvent like acetonitrile, tends to favor chlorination at the C5 and C6 positions.

Experimental Protocol: Chlorination with N-Chlorosuccinimide

Objective: To synthesize a mixture of 5- and 6-chloro-2,3-dimethyl-1H-indole.

Materials:

• 2,3-Dimethyl-1H-indole

• N-Chlorosuccinimide (NCS)

• Anhydrous Acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2,3-dimethyl-1H-indole (1 equivalent).

• Dissolve the starting material in anhydrous acetonitrile.

• Cool the solution to 0 °C using an ice bath.

• Add N-chlorosuccinimide (1.1 equivalents) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the isomers.

Bromination Patterns

Bromination of 2,3-dimethyl-1H-indole typically yields a mixture of bromo-substituted products on the benzene ring. The regioselectivity is highly dependent on the brominating agent and reaction conditions.

N-Bromosuccinimide (NBS) is a widely used reagent for the bromination of indoles.[5] In non-polar solvents, bromination often occurs at the C5 and C6 positions. The use of a Lewis acid catalyst can influence the isomer distribution. For instance, bromination of dimethyl indole-2,3-dicarboxylates with pyridinium hydrobromide perbromide or bromine in the presence of a Lewis acid resulted in the 5-bromoindole as the sole product.[6] However, modifying the substituent on the indole nitrogen can lead to a mixture of 5- and 6-bromo derivatives.[6]

Reagent System	Predominant Isomer(s)	Reference
NBS in CCl4	5-Bromo and 6-Bromo	General Knowledge
Pyridinium hydrobromide perbromide / Lewis Acid	5-Bromo	[6]
NBS / Silica Gel in CH2Cl2	High regioselectivity	[5]

Table 1. Summary of Bromination Conditions and Outcomes.

Iodination Patterns

Iodination of indoles generally requires an activating agent due to the lower electrophilicity of iodine compared to bromine and chlorine. N-Iodosuccinimide (NIS) is a common and effective iodinating reagent.[7] The reaction is often catalyzed by a Lewis acid or a protic acid to enhance the electrophilicity of the iodine.

For 2,3-dimethyl-1H-indole, iodination with NIS in the presence of a catalyst like trifluoroacetic acid is expected to yield primarily the 5-iodo and 6-iodo derivatives. The exact ratio of these isomers can be influenced by the solvent and temperature.

Experimental Protocol: Iodination with N-Iodosuccinimide

Objective: To synthesize a mixture of 5- and 6-iodo-2,3-dimethyl-1H-indole.

Materials:

• 2,3-Dimethyl-1H-indole

• N-Iodosuccinimide (NIS)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) (catalytic amount)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 2,3-dimethyl-1H-indole (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0 °C.

• Add N-iodosuccinimide (1.1 equivalents) to the solution.

• Add a catalytic amount of trifluoroacetic acid (e.g., 0.1 equivalents).

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature.

• Continue stirring for an additional 3-5 hours, monitoring the reaction by TLC.

• Upon completion, wash the reaction mixture with aqueous sodium thiosulfate solution to quench any remaining iodine, followed by saturated sodium bicarbonate solution.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purify the residue by column chromatography to isolate the iodinated products.

Fluorination Patterns

Direct electrophilic fluorination of indoles is often challenging due to the high reactivity of fluorinating agents, which can lead to side reactions and polymerization.[8] However, modern fluorinating reagents have made this transformation more accessible.

N-Fluorobenzenesulfonimide (NFSI) is a commonly used electrophilic fluorinating agent.[8][9] The fluorination of 2,3-dimethyl-1H-indole with NFSI would likely proceed on the benzene ring, but regioselectivity can be difficult to control, potentially yielding a mixture of fluorinated isomers. The reaction conditions, particularly the solvent and temperature, play a crucial role in determining the outcome. In some cases, dearomative difluorination of the pyrrole ring can occur.[10]

Conclusion and Future Perspectives

The halogenation of 2,3-dimethyl-1H-indole presents a fascinating case study in electrophilic aromatic substitution, where the interplay of electronic and steric effects dictates the regiochemical outcome. While halogenation on the benzene ring is the predominant pathway, the precise control of isomer distribution remains a key challenge. Future research in this area will likely focus on the development of more selective catalytic systems that can provide access to single halogenated isomers with high purity. Such advancements will be crucial for the efficient synthesis of novel indole-based compounds for applications in drug discovery and materials science.

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Potential biological activity of 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

An In-Depth Technical Guide to the Potential Biological Activity of 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Abstract

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1] The strategic functionalization of the indole scaffold, particularly through halogenation and alkylation, has proven to be a powerful strategy for modulating pharmacokinetic and pharmacodynamic properties. This guide focuses on the novel, multi-halogenated and dimethylated indole, 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole. While this specific molecule is not yet characterized in existing literature, this document will provide a comprehensive analysis of its potential biological activities by extrapolating from the established structure-activity relationships (SAR) of its constituent functional groups. We will explore its potential as an anticancer, antimicrobial, and anti-inflammatory agent, providing detailed, field-proven experimental protocols for its evaluation and visualizing the underlying molecular pathways.

Introduction: The Rationale for Investigating 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

The indole ring system is a fundamental component of numerous natural products and synthetic pharmaceuticals, demonstrating a broad spectrum of pharmacological activities including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[2][3] The biological activity of indole derivatives is profoundly influenced by the nature and position of substituents on the indole core.[4] Halogenation, in particular, is a key strategy in drug design, often enhancing lipophilicity, metabolic stability, and target-binding affinity.[5]

The subject of this guide, 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, presents a unique combination of substituents, each contributing to its predicted biological profile:

• Bromine at C4: Bromoindoles are widely recognized for their potent biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[6] While bromination is most commonly found at the C5 or C6 positions in marine natural products[1], the C4 position offers a distinct electronic and steric profile that warrants investigation.

• Fluorine at C5: The introduction of fluorine is a well-established strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[7] Fluorinated indoles have shown promise in various therapeutic areas, including as anticancer and antiviral agents.[8][9]

• Iodine at C7: Iodo-substituted indoles have demonstrated significant antimicrobial and antibiofilm activity.[5][10] The presence of iodine at C7 could confer potent anti-infective properties to the molecule.

• Dimethylation at C2 and C3: The 2,3-dimethylindole scaffold is a key structural motif in various biologically active compounds.[11] These methyl groups can influence the molecule's conformation and its interaction with biological targets, and have been associated with cytotoxic activity against cancer cell lines.[12]

Given this unique combination of functional groups, 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole is a compelling candidate for investigation as a multi-faceted therapeutic agent. This guide will now delve into its most promising potential biological activities.

Predicted Biological Activity and Mechanistic Rationale

Anticancer Activity

The indole scaffold is a prominent feature in numerous anticancer agents, both natural and synthetic.[13] Halogenation has been shown to enhance the anticancer potency of indole derivatives.[14] The combination of bromo, fluoro, and iodo substituents on the 2,3-dimethylindole core suggests a high likelihood of significant cytotoxic activity against various cancer cell lines.

Proposed Mechanisms of Action:

• Tubulin Polymerization Inhibition: Many indole derivatives exert their anticancer effects by disrupting microtubule dynamics through binding to the colchicine binding site on tubulin.[13] The multi-halogenated structure of the target molecule could enhance its binding affinity to this site, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

• Kinase Inhibition: Halogenated indoles have been identified as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation and survival, such as Src tyrosine kinase.[15][16] The specific substitution pattern of 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole may confer selectivity towards certain oncogenic kinases.

• Induction of Apoptosis via Bcl-2 Family Modulation: Indole-based compounds have been designed as inhibitors of the anti-apoptotic Bcl-2 proteins.[17] By binding to the BH3 groove of Bcl-2, these compounds can restore the apoptotic pathway in cancer cells. The lipophilicity conferred by the halogens may enhance the cellular uptake and interaction with intracellular targets like Bcl-2.

Caption: Proposed anticancer mechanisms of action.

Antimicrobial Activity

Halogenated indoles are well-documented as potent antimicrobial agents against a broad spectrum of bacteria and fungi.[18][19] The presence of multiple halogens, particularly iodine, in the target molecule strongly suggests significant antimicrobial potential.

Proposed Mechanisms of Action:

• Inhibition of Biofilm Formation: Many indole derivatives, especially iodo-indoles, have been shown to inhibit biofilm formation in pathogenic bacteria, a key factor in their virulence and antibiotic resistance.[10] This is often achieved by interfering with quorum sensing signaling pathways.

• Disruption of Cell Membrane Integrity: The lipophilic nature of the multi-halogenated indole could facilitate its insertion into the bacterial cell membrane, leading to disruption of membrane potential, leakage of cellular contents, and ultimately, cell death.

• Enzyme Inhibition: The indole nucleus can interact with various essential bacterial enzymes, leading to the inhibition of critical metabolic pathways. The specific halogenation pattern can enhance the binding affinity and inhibitory potency.

Caption: Proposed antimicrobial mechanisms of action.

Anti-inflammatory Activity

Indole derivatives, including the well-known NSAID indomethacin, are recognized for their anti-inflammatory properties.[20] Bromoindoles, in particular, have demonstrated significant anti-inflammatory effects.[6]

Proposed Mechanisms of Action:

• Inhibition of Pro-inflammatory Mediators: The target molecule may inhibit the production of key pro-inflammatory mediators such as prostaglandins and cytokines (e.g., TNF-α, IL-1β, IL-6). This could be achieved through the inhibition of enzymes like cyclooxygenase (COX) or by modulating inflammatory signaling pathways.

• Modulation of the NF-κB Pathway: The NF-κB signaling pathway is a central regulator of inflammation. Brominated indoles have been shown to suppress NF-κB activation.[6] 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole could potentially inhibit the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of NF-κB and the subsequent transcription of pro-inflammatory genes.

Experimental Protocols

The following are detailed, step-by-step methodologies for the preliminary evaluation of the biological activities of 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

In Vitro Anticancer Activity Assessment

Objective: To determine the cytotoxic effects of the test compound on a panel of human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon])

• Normal human cell line (e.g., HEK293) for cytotoxicity comparison

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% FBS and 1% penicillin-streptomycin

• Test compound dissolved in DMSO (stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well microplates

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Add 100 µL of each concentration to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂.

• MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for in vitro anticancer activity assessment.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the test compound against a panel of pathogenic bacteria and fungi.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria

• RPMI-1640 medium for fungi

• Test compound dissolved in DMSO

• 96-well microplates

• Bacterial and fungal inoculums standardized to 0.5 McFarland

• Positive controls (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Resazurin solution (for viability indication)

Procedure:

• Preparation of Microplates: Add 100 µL of sterile broth/medium to each well of a 96-well plate.

• Serial Dilution: Add 100 µL of the test compound stock solution to the first well and perform a two-fold serial dilution across the plate.

• Inoculation: Add 10 µL of the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

• Viability Confirmation (Optional): Add 10 µL of resazurin solution to each well and incubate for a further 2-4 hours. A color change from blue to pink indicates viable cells.

Anti-inflammatory Activity Assay

Objective: To evaluate the ability of the test compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Complete DMEM medium

• LPS (from E. coli)

• Test compound dissolved in DMSO

• Griess reagent

• 96-well microplates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only), a vehicle control (cells + DMSO + LPS), and a positive control (e.g., dexamethasone).

• Nitrite Measurement: Collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate. Add 50 µL of Griess reagent and incubate for 15 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition relative to the LPS-stimulated control.

Data Presentation

Hypothetical data for the proposed biological activities of 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole are presented below for illustrative purposes.

Table 1: Hypothetical In Vitro Anticancer Activity (IC₅₀ in µM)

Cell Line	4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole	Doxorubicin (Positive Control)
MCF-7 (Breast)	2.5	0.8
A549 (Lung)	5.1	1.2
HCT116 (Colon)	3.8	1.0
HEK293 (Normal)	> 50	15.6

Table 2: Hypothetical Antimicrobial Activity (MIC in µg/mL)

Microorganism	4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole	Ciprofloxacin	Fluconazole
S. aureus	4	1	-
E. coli	8	0.5	-
C. albicans	16	-	2

Conclusion

The novel compound 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole represents a highly promising scaffold for the development of new therapeutic agents. Based on a thorough analysis of the structure-activity relationships of related halogenated and methylated indoles, it is predicted to exhibit potent anticancer, antimicrobial, and anti-inflammatory activities. The experimental protocols detailed in this guide provide a robust framework for the initial in vitro evaluation of this compound. Further investigation into its mechanisms of action and in vivo efficacy is warranted to fully elucidate its therapeutic potential.

References

• Comparison of the biological activity of the main natural halogenated indole alkaloids meridianins, psammopemmins, aplicyanins, and aplysinopsins. ResearchGate. Available at: [Link]

• Halogenated Indole Alkaloids from Marine Invertebrates. PMC - NIH. Available at: [Link]

• Design, Synthesis, and Potent Anticancer Activity of Novel Indole-Based Bcl-2 Inhibitors. MDPI. Available at: [Link]

• Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. PMC. Available at: [Link]

• Indole as a Core Anti-Inflammatory Agent- A Mini Review. Available at: [Link]

• Synthesis and Characterization of Indole Derivatives as Potent Antibacterial Agents. IJPPR. Available at: [Link]

• Recent Advancements in Indole Derivatives and their Antimicrobial Perspective. Bentham Science. Available at: [Link]

• Recent Advancements in Indole Derivatives and their Antimicrobial Perspective. ResearchGate. Available at: [Link]

• Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species. MDPI. Available at: [Link]

• Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii. Microbiology Spectrum - ASM Journals. Available at: [Link]

• Anti-inflammatory and antinociceptive activities of indole-imidazolidine derivatives. PubMed. Available at: [Link]

• Phytochemical and Pharmacological Intervention of Indole and their Derivatives: A Comprehensive Review. Natural Resources for Human Health. Available at: [Link]

• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). PMC. Available at: [Link]

• Design, Synthesis, and In Vivo Evaluation of a New Series of Indole-Chalcone Hybrids as Analgesic and Anti-Inflammatory Agents. ACS Omega. Available at: [Link]

• Synthesis and Anticancer Activity of Indole-Functionalized Derivatives of Betulin. PMC. Available at: [Link]

• Biological Activity of Recently Discovered Halogenated Marine Natural Products. PMC. Available at: [Link]

• Analgesic and Anti-Inflammatory Potential of Indole Derivatives. Taylor & Francis. Available at: [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). MDPI. Available at: [Link]

• Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. ACS Publications. Available at: [Link]

• Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies. ACS Publications. Available at: [Link]

• Catalytic, Dearomative 2,3-Difluorination of Indoles. ChemRxiv. Available at: [Link]

• Fluorine-containing indoles: Synthesis and biological activity. ResearchGate. Available at: [Link]

• Biomedical Importance of Indoles. PMC. Available at: [Link]

• Indole – a promising pharmacophore in recent antiviral drug discovery. PMC - NIH. Available at: [Link]

• Halogenated Indoles Decrease the Virulence of Vibrio campbellii in a Gnotobiotic Brine Shrimp Model. ASM Journals. Available at: [Link]

• Evaluation of new indole and bromoindole derivatives as pp60(c-Src) tyrosine kinase inhibitors. PubMed. Available at: [Link]

• (PDF) Synthesis and cytotoxic studies of 2, 3-dimethylindoles and tetrahydrocarbazoles. ResearchGate. Available at: [Link]

• Structure-activity relationships of dimethindene derivatives as new M2-selective muscarinic receptor antagonists. PubMed. Available at: [Link]

• Wholesale 2,3-Dimethylindole CAS:91-55-4 Manufacturers and Suppliers. XINDAO. Available at: [Link]

• BIOLOGICAL IMPORTANCE OF THE INDOLE NUCLEUS IN RECENT YEARS: A COMPREHENSIVE REVIEW. Impactfactor. Available at: [Link]

• (PDF) Halogenated Indole Alkaloids from Marine Invertebrates. ResearchGate. Available at: [Link]

• Versatility in pharmacological actions of 3-substituted indoles. International Journal of Chemical Studies. Available at: [Link]

• Pharmacological Potential of Indole Derivatives: A Detailed Review. Available at: [Link]

• Pharmacological properties of some 3-substituted indole derivatives, a concise overview. Available at: [Link]

• 2,3-Dimethylindole | C10H11N | CID 7053. PubChem - NIH. Available at: [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. Available at: [Link]

• How can synthesis 4-bromo indole and 4-methyl indole? ResearchGate. Available at: [Link]

• Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents. PMC. Available at: [Link]

• Indole Scaffolds in Neurological Therapeutics: Synthesis, Structure-Activity Relationships and Drug-Receptor Interactions. PubMed. Available at: [Link]

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole. Google Patents.

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• 20. chesci.com [chesci.com]

Strategic Procurement &amp; Technical Guide: 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Part 1: Executive Summary & Commercial Intelligence

The molecule 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole (CAS: 2725791-03-5) is a highly specialized, poly-halogenated heterocyclic intermediate. Its specific substitution pattern—combining three different halogens with a dimethylated indole core—suggests its primary application is as a scaffold for fragment-based drug discovery (FBDD) or as a late-stage intermediate for PROTAC linkers and Bcl-2 family inhibitors , where the indole core mimics tryptophan residues in protein-protein interaction interfaces.

Market Landscape & Pricing Analysis

This compound is not a commodity chemical. It is a "Tier 3" research chemical, characterized by low availability and high synthesis complexity.

Supplier	Catalog Number	Pack Size	Price (USD)	Price/Gram (Est.)	Lead Time
AA Blocks	AA024TGZ	100 mg	$347.00	~$3,470	1-2 Weeks
CalPacLab	AAB-AA024TGZ	100 mg	$347.00	~$3,470	1-2 Weeks
Custom Synthesis	N/A	10 g+	RFQ Required	~$800 - $1,200	6-8 Weeks

Procurement Strategy:

• For Screening (<1 g): Purchase directly from catalog suppliers like AA Blocks to minimize lead time. The high unit price is acceptable to avoid the sunk cost of internal synthesis optimization.

• For Scale-up (>10 g): The retail price of ~$3,500/g is prohibitive for scale-up. You must transition to a Custom Synthesis (FTE/FFS) model. A dedicated campaign using the Fischer Indole strategy (detailed below) can reduce costs by 60-70%.

Part 2: Technical Specifications & Chemical Profile[1][2]

• Chemical Name: 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole[1][2][3]

• CAS Number: 2725791-03-5[1][2][3]

• Molecular Formula: C₁₀H₈BrFIN[2][3]

• Molecular Weight: 367.99 g/mol

• Appearance: Off-white to pale brown solid (sensitive to light due to C-I bond).

• Solubility: Insoluble in water; soluble in DMSO, DMF, and warm Dichloromethane (DCM).

Structural Significance

The 2,3-dimethyl substitution blocks the most reactive sites (C3 and C2) on the indole ring, preventing oxidative dimerization and forcing electrophilic or metal-catalyzed reactions to occur on the benzene ring.

• C7-Iodo: The most reactive handle. Ideal for Sonogashira or Suzuki couplings to attach linkers or solubilizing tails.

• C4-Bromo: Sterically crowded but electronically distinct. Useful for secondary cross-coupling after the C7 position is functionalized.

• C5-Fluoro: Provides metabolic stability (blocking P450 oxidation) and modulates the pKa of the indole NH.

Part 3: Synthesis & Manufacturing Strategy

Expert Insight: Direct halogenation of 2,3-dimethylindole is NOT recommended. Electrophilic halogenation is difficult to control regioselectively with three different halogens (Br, F, I) on the benzenoid ring. The resulting mixture of isomers (e.g., 4,6-dihalo vs 5,7-dihalo) is notoriously difficult to separate by crystallization.

Recommended Route: The Fischer Indole Synthesis The most robust "Quality-by-Design" (QbD) approach involves building the indole ring after establishing the halogen pattern on the aniline precursor.

Validated Synthetic Workflow

• Precursor Selection: Start with 3-Bromo-4-fluoro-2-iodoaniline .

• Hydrazine Formation: Diazotization followed by reduction (SnCl₂ or Na₂S₂O₄) yields the corresponding hydrazine.

• Hydrazone Formation: Condensation with 2-Butanone (Methyl Ethyl Ketone).

• Cyclization: Acid-mediated Fischer Indole Cyclization (e.g., PPA or ZnCl₂/AcOH).

Critical Control Point: The cyclization of the hydrazone can theoretically yield two regioisomers if the aniline is meta-substituted. However, with the 2,3,4-substituted aniline proposed, steric bulk directs the cyclization to the less hindered ortho-carbon, favoring the desired product.

Figure 1: Proposed Retrosynthetic Pathway utilizing Fischer Indole logic to ensure regiochemical integrity.

Part 4: Quality Control & Handling

Due to the C7-Iodo group, this molecule is susceptible to photolytic deiodination.

QC Protocol for Incoming Goods

• Visual Inspection: Reject if the solid is dark brown/black (indicates free iodine release).

• 1H-NMR (DMSO-d6):

  • Verify the Singlet at ~11.0-11.5 ppm (Indole NH).

  • Verify two distinct Singlets at ~2.2-2.4 ppm (C2-Me and C3-Me).

  • Aromatic Region: You should observe only one aromatic proton signal (H6) if the substitution is 4,5,7. If you see doublets, the regiochemistry is incorrect (e.g., 5,6-substituted).

• HPLC Purity:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

  • Gradient: 50% to 95% ACN (Highly lipophilic molecule).

Storage Requirements

• Temperature: -20°C (Long term).

• Atmosphere: Store under Argon or Nitrogen.

• Light: Amber vial is mandatory.

Part 5: References

• AA Blocks Product Catalog. 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole (AA024TGZ).[2][3] Retrieved from

• CalPacLab. Product Specification: 4-bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.[2][3] Retrieved from

• Robinson, B. (1983). The Fischer Indole Synthesis.[4][5][6] John Wiley & Sons. (Foundational text for synthesis logic).

• Gribble, G. W. (2010). Heterocyclic Scaffolds II: Indoles.[2] Springer. (Reference for halogenated indole reactivity).

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• 4. US2765320A - Preparation of 2, 3-dimethylindole - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. CN113045475A - Preparation method of 5-bromo-7-methylindole - Google Patents [patents.google.com]

Solubility profile of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole in DMSO

An In-depth Technical Guide to Determining the Solubility Profile of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole in Dimethyl Sulfoxide (DMSO)

Abstract

This technical guide provides a comprehensive framework for characterizing the solubility of the novel heterocyclic compound, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, in dimethyl sulfoxide (DMSO). As specific quantitative solubility data for this compound is not publicly available, this document serves as a first-principles guide for researchers, scientists, and drug development professionals. It outlines detailed, field-proven protocols for determining both kinetic and thermodynamic solubility, rooted in the fundamental principles of physical chemistry. The methodologies are presented with an emphasis on experimental integrity, causality, and data interpretation, empowering research teams to generate reliable and reproducible solubility profiles critical for downstream applications in drug discovery and development.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a drug candidate from initial hit identification to a viable therapeutic is fraught with challenges, many of which are dictated by its fundamental physicochemical properties. Among these, solubility is a paramount parameter. For a compound to be pharmacologically active, it must first be in solution to interact with its biological target.[1][2] Dimethyl sulfoxide (DMSO) is the universal solvent of choice in early-stage drug discovery for the preparation of high-concentration stock solutions used in high-throughput screening (HTS).[3][4][5] Its ability to dissolve a wide array of both polar and nonpolar compounds makes it an invaluable tool.[4][5][6]

However, the assumption of complete and stable solubility in DMSO can be a pitfall. Poorly soluble compounds can lead to inaccurate screening results, precipitation in assays, and a misinterpretation of structure-activity relationships (SAR).[7][8] Therefore, a rigorous and early assessment of a compound's solubility profile in DMSO is not merely a perfunctory step but a foundational pillar of a successful drug discovery campaign.

This guide focuses on 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, a heavily substituted and likely lipophilic indole derivative. Its complex structure, featuring multiple halogen substituents, suggests that while it may be soluble in DMSO, its behavior, particularly when introduced into aqueous environments, warrants careful empirical investigation. This document provides the experimental and theoretical framework to conduct such an investigation.

Understanding Solubility: Kinetic vs. Thermodynamic

Before delving into experimental protocols, it is crucial to distinguish between the two primary types of solubility measurements performed in a drug discovery context: kinetic and thermodynamic solubility.[2][9][10]

• Kinetic Solubility: This is a measure of a compound's ability to remain in solution after being rapidly diluted from a high-concentration DMSO stock into an aqueous buffer.[9][11][12] It is not a true equilibrium measurement but rather reflects the rate of precipitation. This method is high-throughput and mimics the conditions of many in vitro biological assays, making it highly relevant for screening campaigns.[2][13]

• Thermodynamic Solubility: Also known as equilibrium solubility, this is the true measure of the maximum concentration of a compound that can be dissolved in a solvent at equilibrium under specified conditions (e.g., temperature, pH).[1][9][14] This "gold standard" measurement is determined by allowing an excess of the solid compound to equilibrate with the solvent over an extended period.[1][15] It is a lower-throughput but more accurate representation of a compound's intrinsic solubility.

A compound can exhibit high kinetic solubility but low thermodynamic solubility, a phenomenon known as supersaturation. Understanding both provides a more complete picture of a compound's likely behavior.

Physicochemical Profile of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

While experimental data for the target compound is unavailable, we can infer certain properties based on its structure and related analogs.

Property	Structural Feature	Predicted Impact on Solubility
Molecular Weight	High due to Br, I, and methyl groups	Likely to decrease aqueous solubility.
Lipophilicity (logP)	Multiple halogens and methyl groups	Expected to be high, favoring solubility in organic solvents like DMSO over aqueous media. A related compound, 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole-7-carboxamide, has a calculated LogP of 2.78524.[16]
Hydrogen Bonding	N-H group (donor), Fluorine (weak acceptor)	The indole N-H provides a hydrogen bond donor site.
Crystal Lattice Energy	Planar indole core	Strong crystal packing could potentially limit solubility, even in DMSO.[17]

Given these features, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole is predicted to be a lipophilic molecule with potentially poor aqueous solubility. Its solubility in pure DMSO is expected to be substantial, but the critical parameter will be its behavior upon dilution into aqueous systems.

Experimental Determination of Solubility Profile

This section provides detailed protocols for determining the kinetic and thermodynamic solubility of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

Kinetic Solubility Determination via Turbidimetry/Nephelometry

This high-throughput method assesses the concentration at which the compound precipitates when diluted from a DMSO stock into an aqueous buffer. The precipitation is detected by measuring the scattering of light (nephelometry) or the absorbance/turbidity of the solution.[12][13]

• Why start with a DMSO stock? This mimics the standard workflow in HTS, where compounds are stored and dispensed from concentrated DMSO solutions.[9]

• Why rapid dilution into aqueous buffer? This process creates a supersaturated state, and the point of precipitation (the "kick-off" point) is the kinetic solubility limit.[12]

• Why Nephelometry/Turbidimetry? These are rapid, plate-based readouts that are easily automated and sensitive to the formation of fine precipitates.[11][12][13]

Caption: Workflow for Kinetic Solubility Determination.

• Preparation of Stock Solution: Accurately weigh the solid 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole and dissolve in 100% anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM).[15] Ensure complete dissolution via vortexing or sonication.

• Serial Dilution: In a separate 96-well plate or tubes, perform a serial dilution of the stock solution using pure DMSO to generate a range of concentrations (e.g., 8-12 concentrations).[12]

• Assay Plate Preparation: Dispense a small volume (e.g., 2 µL) of each DMSO concentration into the wells of a clear 96-well assay plate.[12][15] Include DMSO-only controls.

• Aqueous Dilution: Using a multichannel pipette, rapidly add a larger volume (e.g., 198 µL) of the desired aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to each well.[12] This results in a final DMSO concentration of 1%.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period, typically 1 to 2 hours, with gentle shaking.[13]

• Measurement: Read the plate using a nephelometer to measure light scattering or a plate reader to measure absorbance at a wavelength where the compound does not absorb (e.g., 620 nm).[13][15]

• Data Analysis: Plot the measured signal (light scatter or absorbance) against the compound concentration. The kinetic solubility is the concentration at which the signal begins to sharply increase, indicating the onset of precipitation.[12]

Thermodynamic Solubility Determination via Shake-Flask Method

This method determines the true equilibrium solubility and is considered the definitive standard.[15] It involves saturating the solvent with an excess of the solid compound.

• Why use excess solid compound? To ensure that the solution reaches its maximum saturation point, establishing a true equilibrium between the dissolved and solid states.[9]

• Why extended equilibration time? A sufficient duration (typically 24-48 hours) is necessary to ensure the system has reached a stable thermodynamic equilibrium, which can be slow to achieve.[15]

• Why HPLC-UV for quantification? High-Performance Liquid Chromatography (HPLC) provides a robust and accurate method to separate the soluble compound from any potential impurities or degradants and quantify its concentration against a standard curve.

Caption: Workflow for Thermodynamic Solubility Determination.

• Sample Preparation: Add an excess amount of solid 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole to several glass vials. The amount should be sufficient to ensure undissolved solid remains after equilibration.

• Solvent Addition: Add a precise volume of DMSO to each vial.

• Equilibration: Seal the vials tightly and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C). Agitate the samples for 24 to 48 hours to allow the system to reach equilibrium.[15]

• Phase Separation: After equilibration, remove the vials and let them stand to allow the solid to settle. Alternatively, centrifuge the vials at high speed to pellet the undissolved solid.[15]

• Sample Collection: Carefully remove an aliquot of the clear supernatant, ensuring no solid particles are transferred. It is best practice to filter the supernatant through a 0.22 µm syringe filter.

• Quantification: Prepare a standard curve by making serial dilutions of a known-concentration stock solution of the compound in DMSO. Analyze the saturated solution aliquot and the standards by a validated HPLC-UV method.

• Data Analysis: Determine the concentration of the compound in the saturated solution by interpolating its peak area from the standard curve. This concentration is the thermodynamic solubility.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, structured table for easy comparison and reporting.

Parameter	Value	Unit	Method	Conditions
Kinetic Solubility	To be determined	µM or µg/mL	Nephelometry/Turbidimetry	PBS, pH 7.4, 1% DMSO, 25°C
Thermodynamic Solubility	To be determined	mM or mg/mL	Shake-Flask (HPLC-UV)	100% DMSO, 25°C

Interpretation: A significant drop from thermodynamic solubility in pure DMSO to kinetic solubility in a 1% DMSO/aqueous buffer solution would indicate a high potential for precipitation in biological assays. This information is critical for designing robust screening protocols, for example, by lowering the top screening concentration or considering alternative formulation strategies.

Conclusion: A Pathway to Reliable Data

Characterizing the solubility of a novel compound like 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole in DMSO is a foundational step in its evaluation as a potential drug candidate. While no public data exists, the robust and well-established protocols for kinetic and thermodynamic solubility determination outlined in this guide provide a clear path forward. By adhering to these methodologies, which emphasize experimental causality and integrity, research teams can generate a reliable solubility profile. This data will be instrumental in ensuring the quality and reproducibility of subsequent biological assays, guiding medicinal chemistry efforts, and ultimately, contributing to a more efficient and successful drug discovery process.

References

• AxisPharm. Kinetic Solubility Assays Protocol. Available from: [Link]

• Domainex. Turbidimetric (Kinetic) Solubility Assay. Available from: [Link]

• BioDuro. ADME Solubility Assay. Available from: [Link]

• Bio-protocol. Determination of Kinetic Solubility. Bio-protocol, 2018. Available from: [Link]

• Glushkov, V.A., et al. DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 2021. Available from: [Link]

• Singhvi, G., et al. Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 2012. Available from: [Link]

• Inventiva Pharma. Solubility Toolbox for Successful Design of Drug Candidates. Available from: [Link]

• ResearchGate. DMSO Solubility Assessment for Fragment-Based Screening. Available from: [Link]

• Sciforum. The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Available from: [Link]

• PubChem. 4-bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione. Compound Summary. Available from: [Link]

• Wikipedia. Dimethyl sulfoxide. Available from: [Link]

• U.S. Environmental Protection Agency (EPA). 4-Bromo-7-methyl-1H-indole-2,3-dione Properties. CompTox Chemicals Dashboard. Available from: [Link]

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data. Available from: [Link]

• Ziath. Samples in DMSO: What an end user needs to know. Available from: [Link]

• Gaylord Chemical Company. DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Available from: [Link]

• PubChemLite. 4-bromo-7-fluoro-2,3-dihydro-1h-isoindole. Available from: [Link]

• Scribd. DMSO Solvent Properties Overview. Available from: [Link]

• OSTI.GOV. Structural chemistry and solvent properties of dimethylsulfoxide. Available from: [Link]

• Tetko, I.V., et al. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules. Journal of Chemical Information and Modeling, 2013. Available from: [Link]

• MDPI. DMSO Solubility Assessment for Fragment-Based Screening. Available from: [Link]

• National Center for Biotechnology Information. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Available from: [Link]

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A Technical Guide to Novel Indole Scaffolds in Medicinal Chemistry for Drug Discovery

This guide provides an in-depth exploration of the indole scaffold, a privileged heterocyclic motif that forms the foundation of a significant number of natural products, pharmaceuticals, and agrochemicals. We will delve into the synthesis, functionalization, and application of novel indole-based structures in modern drug discovery, offering field-proven insights for researchers, scientists, and drug development professionals.

Introduction: The Enduring Legacy and Future Promise of the Indole Nucleus

The indole ring system, an aromatic heterocyclic compound consisting of a benzene ring fused to a pyrrole ring, is a cornerstone of medicinal chemistry. Its prevalence in nature, from the essential amino acid tryptophan to complex alkaloids like strychnine and reserpine, has long signaled its profound biological importance. This natural precedent, coupled with the indole's unique electronic properties and its ability to participate in various non-covalent interactions, has made it a highly sought-after scaffold in the design of novel therapeutics.

The versatility of the indole core allows it to serve as a mimic for various biological recognition motifs, enabling it to interact with a wide array of biological targets, including enzymes, receptors, and nucleic acids. This guide will navigate the intricate landscape of indole chemistry, highlighting innovative synthetic strategies and their application in the development of next-generation therapeutic agents.

Part 1: Strategic Synthesis of Novel Indole Scaffolds

The successful application of indole scaffolds in drug discovery is intrinsically linked to the ability to synthesize diverse and functionally complex derivatives. Classical methods such as the Fischer, Bischler, and Reissert syntheses, while historically significant, often suffer from limitations in scope and functional group tolerance. Modern medicinal chemistry demands more efficient, flexible, and robust synthetic methodologies.

Modern Catalytic Approaches to Indole Synthesis

The advent of transition-metal catalysis has revolutionized indole synthesis, enabling the construction of the indole core with unprecedented efficiency and control.

Palladium-Catalyzed Reactions: Palladium catalysis has been instrumental in the development of numerous indole syntheses. The Larock indole synthesis, for instance, utilizes a palladium-catalyzed annulation of an alkyne and an o-iodoaniline, offering a highly convergent and flexible route to 2,3-disubstituted indoles.

Experimental Protocol: A Representative Larock Indole Synthesis

• Reaction Setup: To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the o-iodoaniline (1.0 equiv), the internal alkyne (1.2 equiv), palladium(II) acetate (Pd(OAc)₂, 0.05 equiv), and triphenylphosphine (PPh₃, 0.1 equiv).

• Solvent and Base: Add anhydrous N,N-dimethylformamide (DMF) as the solvent, followed by the addition of a suitable base, such as sodium carbonate (Na₂CO₃, 2.0 equiv).

• Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired indole derivative.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation of the palladium catalyst and other sensitive reagents.

• Anhydrous Solvent: Water can interfere with the catalytic cycle and lead to undesired side reactions.

• Base: The base is crucial for the deprotonation of the aniline nitrogen, facilitating the cyclization step.

• Ligand (PPh₃): The phosphine ligand stabilizes the palladium catalyst and modulates its reactivity.

C-H Functionalization: A Paradigm Shift in Indole Derivatization

Direct C-H functionalization has emerged as a powerful strategy for the late-stage modification of the indole scaffold. This approach avoids the need for pre-functionalized starting materials, offering a more atom-economical and efficient route to novel analogs.

Diagram: Workflow for C-H Functionalization of Indoles

Caption: A generalized workflow for transition metal-catalyzed C-H functionalization of the indole scaffold.

Part 2: Biological Activities and Therapeutic Applications

The structural diversity of indole derivatives translates into a broad spectrum of biological activities. This section will explore key therapeutic areas where indole scaffolds have made a significant impact.

Indole Scaffolds in Oncology

Indole-based compounds have demonstrated potent anticancer properties through various mechanisms of action.

Tubulin Polymerization Inhibitors: The indole nucleus is a key feature in several potent inhibitors of tubulin polymerization, a validated target in cancer therapy. Compounds that bind to the colchicine binding site on β-tubulin disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.

Compound Class	Example	Target	IC₅₀ (µM)
Combretastatin Analogs	Indole-based Combretastatin A-4	Tubulin Polymerization	0.01 - 0.1
Vinca Alkaloid Analogs	Vinblastine, Vincristine	Tubulin Polymerization	0.05 - 0.5

Kinase Inhibitors: Protein kinases are critical regulators of cellular signaling pathways and are frequently dysregulated in cancer. Several successful kinase inhibitors incorporate the indole scaffold, which can act as a hinge-binding motif. Sunitinib, an approved drug for renal cell carcinoma, features an oxindole core that is crucial for its activity against multiple receptor tyrosine kinases.

Signaling Pathway: Mechanism of Action of a Representative Indole-Based Kinase Inhibitor

Caption: Inhibition of receptor tyrosine kinase signaling by an indole-based competitive inhibitor.

Indole Derivatives in Neurodegenerative Diseases

The indole scaffold is present in many compounds targeting neurodegenerative disorders like Alzheimer's and Parkinson's disease.

Monoamine Oxidase (MAO) Inhibitors: MAO enzymes are responsible for the degradation of neurotransmitters such as serotonin and dopamine. Inhibition of MAO-B is a therapeutic strategy for Parkinson's disease to increase dopamine levels in the brain. Several indole-based compounds have been developed as selective MAO-B inhibitors.

Cholinesterase Inhibitors: The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) is a primary approach for the symptomatic treatment of Alzheimer's disease. The indole nucleus has been utilized as a key structural element in the design of potent cholinesterase inhibitors.

Part 3: Trustworthiness and Self-Validating Protocols

In medicinal chemistry, the reproducibility and robustness of synthetic and analytical protocols are paramount. A self-validating system ensures that the experimental outcomes are reliable and can be independently verified.

Key Principles for Self-Validating Protocols:

• Orthogonal Analysis: Characterize all novel compounds by at least two independent analytical methods (e.g., NMR, LC-MS, HRMS).

• Purity Assessment: Determine the purity of final compounds using a quantitative method such as quantitative NMR (qNMR) or high-performance liquid chromatography (HPLC) with a universal detector (e.g., evaporative light scattering detector).

• Biological Assay Validation: In biological assays, always include positive and negative controls to ensure the assay is performing as expected. Determine the Z'-factor for high-throughput screens to assess assay quality.

References

• A review on the synthesis of indole derivatives and their biological activities. Bioorganic & Medicinal Chemistry, [Link]

• Recent advances in the synthesis of indole derivatives and their applications in medicinal chemistry. European Journal of Medicinal Chemistry, [Link]

• The indole nucleus in the design of anticancer agents. Molecules, [Link]

• Indole-based compounds as potential therapeutics for neurodegenerative diseases. Journal of Medicinal Chemistry, [Link]

• Palladium-Catalyzed Synthesis of Indoles. Chemical Reviews, [Link]

• C–H Functionalization of Indoles: A Powerful Tool for the Synthesis of Biologically Active Molecules. Angewandte Chemie International Edition, [Link]

Protocols & Analytical Methods

Using 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole as a pharmaceutical intermediate

4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Executive Summary

This guide details the strategic application of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole (CAS 2725791-03-5) in pharmaceutical synthesis. This compound represents a "privileged scaffold" for drug discovery, particularly in the development of kinase inhibitors and GPCR ligands.[1] Its value lies in its orthogonal reactivity profile : the presence of three distinct halogen atoms (I, Br, F) and a nucleophilic nitrogen allows for sequential, site-selective functionalization.[2] The 2,3-dimethyl substitution blocks the metabolically labile C2/C3 positions, directing chemical complexity solely to the benzenoid ring.

Chemical Profile & Handling

• CAS: 2725791-03-5[3][1]

• Formula: C₁₀H₈BrFIN

• MW: 367.98 g/mol [1][2]

• Appearance: Off-white to pale yellow solid (typical).[1][2]

• Solubility:

  • High: DMSO, DMF, THF, Dichloromethane.[2]

  • Low: Water, Alcohols (cold), Hexanes.[2]

• Stability: Stable under standard laboratory conditions. Protect from light to prevent slow deiodination.[1]

Safety Protocol: Treat as a potent alkylating/arylating agent.[1] Use standard PPE (nitrile gloves, lab coat, eye protection).[2] Handle in a fume hood to avoid inhalation of dust.[1]

Strategic Reactivity Map

The utility of this intermediate is defined by the hierarchy of bond dissociation energies (BDE) and catalytic susceptibility.[1][2]

Site	Substituent	Reactivity Tier	Primary Transformation	Mechanistic Insight
C7	Iodo (-I)	Tier 1 (Highest)	Suzuki, Sonogashira, Heck	Weakest C-X bond. Oxidative addition of Pd(0) occurs here first at ambient or mild temperatures.[1][2]
N1	Amine (-NH)	Tier 2 (Variable)	Alkylation, Arylation	Nucleophilic.[1][2] Can be functionalized before or after C7 coupling, depending on the base sensitivity of the C7 partner.[1]
C4	Bromo (-Br)	Tier 3 (Medium)	Suzuki, Buchwald-Hartwig	Requires higher activation energy (elevated temp, electron-rich ligands) than C7-I.
C5	Fluoro (-F)	Tier 4 (Inert)	Metabolic Blocker	Generally inert to Pd-catalysis.[1][2] Modulates pKa and metabolic stability (blocks CYP450 oxidation).[1][2]
C2/3	Methyl (-CH₃)	Blocking	Steric Control	Prevents electrophilic attack at C3; forces regioselectivity to the benzene ring.[1][2]

Application Workflows & Protocols

Protocol A: Site-Selective C7-Arylation (Suzuki-Miyaura)

Objective: Selectively couple an aryl boronic acid to the C7-position without disturbing the C4-Bromine. Rationale: The C-I bond undergoes oxidative addition with Pd(0) significantly faster than C-Br.[1][2][4] Using a mild base and room temperature prevents "scrambling" (reaction at C4).[1]

Reagents:

• Substrate: 1.0 equiv

• Aryl Boronic Acid: 1.1 equiv[1][2][4]

• Catalyst: Pd(dppf)Cl₂[1][2]·DCM (3-5 mol%) — Chosen for high selectivity.[2]

• Base: K₂CO₃ (2.0 equiv) or Na₂CO₃ (aqueous 2M).[1][2]

• Solvent: 1,4-Dioxane/Water (4:1).[1][2]

Step-by-Step:

• Degassing: Charge a reaction vial with the Indole substrate, Boronic acid, and Base. Seal and purge with Argon for 5 minutes.

• Catalyst Addition: Add Pd(dppf)Cl₂[1][2]·DCM quickly against an Argon counter-flow.[1]

• Solvation: Add degassed Dioxane/Water mixture via syringe.

• Reaction: Stir at 40°C - 50°C for 4–12 hours.

  • Critical Checkpoint: Monitor by HPLC/LC-MS.[1] Stop when the starting material (iodo) is consumed.[1][2] Do not overheat, or trace C4-coupling may occur.[1]

• Workup: Dilute with EtOAc, wash with water/brine.[1] Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Subsequent C4-Amination (Buchwald-Hartwig)

Objective: Install an amine moiety at the C4-position after C7 is functionalized.[1] Rationale: The C4-Br bond requires a more active catalyst system (bulky, electron-rich phosphines) and heat to undergo oxidative addition.

Reagents:

• C7-Substituted Intermediate: 1.0 equiv

• Amine (Primary/Secondary): 1.2 equiv[1][2]

• Catalyst: Pd₂dba₃ (2 mol%) + Xantphos (4 mol%) — Xantphos is excellent for halo-indoles.[2]

• Base: Cs₂CO₃ (3.0 equiv) — Cesium promotes the catalytic cycle in sterically crowded systems.[1][2]

• Solvent: Toluene or 1,4-Dioxane (Anhydrous).[1][2]

Step-by-Step:

• Setup: In a glovebox or under strict Argon Schlenk technique, combine Intermediate, Amine, Base, Pd source, and Ligand.[2]

• Reaction: Heat to 100°C - 110°C for 12–24 hours.

• Monitoring: LC-MS should show conversion of the Bromide species to the Amine product.[1]

• Workup: Filter through a Celite pad to remove inorganic salts/Pd. Concentrate and purify via reverse-phase prep-HPLC if necessary.

Visualizing the Synthetic Logic

The following diagram illustrates the branching logic for library synthesis using this scaffold.

Caption: Sequential functionalization strategy leveraging the reactivity difference between C7-I and C4-Br.

Case Study: Designing a Dual-Target Kinase Inhibitor

Hypothetical Target: A tyrosine kinase with a solvent-exposed tail and a hydrophobic back-pocket.[1]

• The Hinge Binder (Core): The indole N1-H and C2/C3 methyls provide a rigid anchor.[1]

• The Solubilizing Tail (C7): Using Protocol A , a pyridine-3-boronic acid is coupled to C7.[1] The Nitrogen in the pyridine improves solubility and can form H-bonds in the solvent channel.[1]

• The Specificity Element (C4): Using Protocol B , a bulky aniline is coupled to C4.[1][2] This group projects into the hydrophobic back-pocket, ensuring selectivity over other kinases.

• The Metabolic Shield (C5): The Fluorine atom remains untouched throughout the synthesis.[1][2] In the final drug, it prevents metabolic hydroxylation at the electron-rich C5 position, significantly extending the half-life (

  ) of the molecule.[2]

Troubleshooting & Optimization

• Problem: Dehalogenation (loss of I or Br without coupling).

  • Solution: This often occurs if the reaction is overheated or if the solvent is "wet" (acting as a hydride source).[1][2] Switch to strictly anhydrous solvents and lower the temperature.

• Problem: Poor Selectivity (C4 reacting alongside C7).

  • Solution: Switch to a less active catalyst for the first step (e.g., Pd(PPh₃)₄ instead of Pd(dppf)) and strictly control temperature (<50°C).

• Problem: N-Arylation competing with C-Arylation.

  • Solution: Use a carbonate base (K₂CO₃) rather than a stronger alkoxide base (NaOtBu) during the C-coupling steps.

References

• Selective Cross-Coupling of Polyhalogenated Heterocycles

  • BenchChem Guide: "A Comparative Guide to Catalysts for Selective Cross-Coupling."[1][4] [1][2]

  • Mechanism:[1][2][5][6] The reactivity trend C-I > C-Br > C-Cl is dictated by bond dissociation energies (C-I ~53 kcal/mol vs C-Br ~68 kcal/mol).

• Indole Synthesis & Functionalization

  • Bergman, J., & Venemalm, L.[2][6][7] (1992).[1][2][6] "Efficient synthesis of 2-chloro-, 2-bromo-, and 2-iodoindole." Journal of Organic Chemistry. [1][2]

  • Sigma-Aldrich Product Data: 4-Bromo-5-fluoro-1H-indole properties.[3][8][9][10][11][12]

• Palladium Catalysis in Medicinal Chemistry

  • Hartwig, J. F.[2][6] "The Role of Reversible Oxidative Addition in Selective Palladium(0)-Catalyzed Intramolecular Cross-Couplings." J. Am. Chem. Soc.[1][1][2]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. aablocks.com [aablocks.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tsijournals.com [tsijournals.com]
• 9. calpaclab.com [calpaclab.com]
• 10. chemscene.com [chemscene.com]
• 11. PubChemLite - 4-bromo-7-fluoro-5-methyl-1h-indole (C9H7BrFN) [pubchemlite.lcsb.uni.lu]
• 12. CompTox Chemicals Dashboard [comptox.epa.gov]

Application Note: Advanced Protocols for the N-Alkylation of 2,3-Dimethyl-1H-Indole Derivatives

Introduction & Mechanistic Rationale

The N-alkylation of indole derivatives is a cornerstone transformation in medicinal chemistry, enabling the synthesis of diverse, biologically active pharmaceutical compounds. While unsubstituted indoles notoriously suffer from competing side reactions, 2,3-dimethyl-1H-indole presents a unique structural advantage for synthetic chemists.

The N-H bond of a typical indole has a pKa of approximately 16.2, meaning complete deprotonation requires a strong base (e.g., Sodium Hydride) to generate the highly reactive indolate anion[1]. In unsubstituted indoles, this anion acts as an ambient nucleophile, often leading to a problematic mixture of N1-alkylated (thermodynamic) and C3-alkylated (kinetic) products[2].

However, in 2,3-dimethyl-1H-indole, the C3 position is sterically and electronically blocked by a methyl group. By blocking the most nucleophilic carbon center, classical C3-alkylation is inherently suppressed. This structural causality drives the reaction almost exclusively toward N1-alkylation under standard polar aprotic conditions[1].

Advanced Insight (Regiodivergence): While N1-alkylation is the default pathway, recent catalytic advancements have demonstrated that regioselectivity can be strictly solvent-mediated. When reacting 2,3-disubstituted indoles with p-quinone methides in the presence of an In(OTf)₃ catalyst, using (up to 90% yield)[3]. Conversely, switching the solvent to non-polar toluene shifts the pathway entirely to remote C6-alkylation (up to 92% yield)[3]. This highlights the critical role of solvent polarity in stabilizing the transition states of the indolate anion.

Regiodivergent pathways for 2,3-dimethyl-1H-indole highlighting N1 vs. C6 alkylation.

Comparative Data Analysis

The choice of base and solvent dictates the reaction kinetics, safety profile, and scalability. The table below summarizes validated conditions for alkylating 2,3-dimethyl-1H-indole derivatives.

Methodology / Catalyst	Solvent System	Temp.	Electrophile	Major Regioisomer	Typical Yield
NaH (1.2–1.5 eq)	DMF (Anhydrous)	0 °C → RT	Alkyl Halides	N1-Alkylated	85–95%
KOH / TBAB	Toluene / H₂O	RT	Alkyl Halides	N1-Alkylated	75–85%
In(OTf)₃ (10 mol%)	THF	RT	p-Quinone Methides	N1-Alkylated	85–90%
In(OTf)₃ (10 mol%)	Toluene	RT	p-Quinone Methides	C6-Alkylated	80–92%

Experimental Protocols

Protocol A: Standard Strong Base Method (NaH/DMF)

Causality & Application: This is the industry standard for unreactive or sterically hindered alkyl halides. DMF is chosen because its high dielectric constant effectively solvates the sodium counter-ion, maximizing the nucleophilicity of the "naked" indolate anion[2].

Step-by-step experimental workflow for the NaH-mediated N-alkylation protocol.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an inert nitrogen or argon atmosphere. Add 2,3-dimethyl-1H-indole (1.0 eq) and dissolve in anhydrous DMF to achieve a concentration of 0.1–0.5 M[1].

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2–1.5 eq) portion-wise. Caution: Hydrogen gas evolution will occur. Stir at 0 °C for 30 minutes, then warm to room temperature for an additional 30 minutes to ensure complete deprotonation[2].

• Alkylation: Cool the reaction mixture back to 0 °C. Add the alkylating agent (e.g., benzyl bromide or methyl iodide, 1.1–1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for 2–12 hours[1].

• Quenching: Once TLC indicates full consumption of the starting material, cool the flask to 0 °C and cautiously quench the excess NaH by the dropwise addition of saturated aqueous ammonium chloride (NH₄Cl)[2].

• Work-up: Extract the aqueous layer 3× with Ethyl Acetate (EtOAc). Wash the combined organic layers extensively with water (at least 3× to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[2].

• Purification: Purify the crude product via silica gel column chromatography (typically using a Hexanes/EtOAc gradient).

Protocol B: Phase-Transfer Catalysis (Greener Alternative)

Causality & Application: Ideal for moisture-sensitive laboratories or large-scale scale-ups where quenching large amounts of NaH poses a severe safety hazard. The tetrabutylammonium bromide (TBAB) phase-transfer catalyst shuttles the hydroxide ion into the organic layer to deprotonate the indole, while the water layer acts as a heat sink and solvent for the inorganic salts[4].

Step-by-Step Methodology:

• Combine 2,3-dimethyl-1H-indole (1.0 eq), KOH (5.0 eq), and TBAB (0.1 eq) in a round-bottom flask.

• Add a 1:1 volume mixture of Toluene and Water[4].

• Vigorously stir the biphasic mixture to ensure maximal interfacial surface area.

• Add the alkyl halide (1.2 eq) directly to the mixture.

• Stir vigorously at room temperature for 4–24 hours until TLC indicates full conversion.

• Separate the organic (toluene) layer. Wash with water and brine, dry over Na₂SO₄, and concentrate. Purify via recrystallization or chromatography.

Self-Validating Quality Control & Troubleshooting

To ensure the integrity of the protocol, scientists must implement the following self-validating checks:

• Issue 1: Incomplete Deprotonation / Low Yield.

  • Causality: NaH is highly hygroscopic. If exposed to air, it degrades into NaOH, which lacks the basicity required to fully deprotonate the indole N-H (pKa ~16.2) in organic solvents[1].

  • Validation: Unreacted starting material will co-elute or appear slightly lower than the product on TLC.

  • Solution: Always use fresh NaH and rigorously anhydrous DMF or THF[2].

• Issue 2: Poor Regioselectivity (Unexpected C6-Alkylation).

  • Causality: When using highly stabilized electrophiles (like p-quinone methides) in non-polar solvents (e.g., toluene), the transition state favors attack from the C6 position rather than the nitrogen[3].

  • Validation: ¹H NMR will show a singlet for the N-H proton (around 8.0 ppm) and substitution on the aromatic ring.

  • Solution: Switch to a highly polar aprotic solvent like THF to enforce N1-alkylation[3].

• Issue 3: Emulsions During Work-up.

  • Causality: DMF is miscible with both water and ethyl acetate, often bridging the phases and creating stubborn emulsions.

  • Validation: The phase boundary remains cloudy and indistinct after 5 minutes of settling.

  • Solution: Dilute the aqueous layer with a large excess of water (at least 5× the DMF volume) and use saturated brine to force the organic compounds into the EtOAc layer.

References

• Adris, D., Taskesenligil, Y., Akyildiz, V., Essiz, S., & Saracoglu, N. (2023). "Solvent-Mediated Tunable Regiodivergent C6- and N1-Alkylations of 2,3-Disubstituted Indoles with p-Quinone Methides." The Journal of Organic Chemistry, 88(5), 3132-3147.[Link]

• "Process for n-alkylation of indoles." US Patent 3012040A.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US3012040A - Process for n-alkylation of indoles - Google Patents [patents.google.com]

Application Note: Microwave-Assisted Synthesis of Polysubstituted Indole Rings

Executive Summary

The indole scaffold is a "privileged structure" in drug discovery, serving as the core pharmacophore for over 3,000 isolated natural products and blockbuster drugs like Sumatriptan and Indomethacin. Traditional thermal synthesis of polysubstituted indoles (e.g., Fischer, Bischler, Larock) often suffers from prolonged reaction times (hours to days), harsh conditions, and difficult purification due to thermal degradation byproducts.

This guide details microwave-assisted organic synthesis (MAOS) protocols that reduce reaction times to minutes while significantly improving yield and purity. By leveraging the specific heating mechanisms of dielectric polarization, researchers can access complex 2,3-disubstituted and fused indole systems with high atom economy.

Mechanistic Insight: Why Microwave?

Unlike conventional heating (conduction/convection), which heats the reaction vessel walls first, microwave irradiation heats the reaction mixture directly through dielectric loss .

• Dipolar Polarization: Polar solvent molecules align with the oscillating electric field. As the field alternates, molecular rotation generates heat via friction.

• Ionic Conduction: Dissolved ions move back and forth in the field, colliding with neighboring molecules to generate heat.

Key Advantage: This mechanism creates an "inverted temperature gradient," where the internal reaction temperature is higher than the vessel wall, suppressing wall-catalyzed decomposition and accelerating rate-determining steps (Arrhenius law).

Protocol A: Modified Fischer Indole Synthesis (Acid-Mediated)

Best for: 2-substituted and 2,3-disubstituted indoles from arylhydrazines.

The Fischer synthesis is the most versatile method but traditionally requires high temperatures and strong acids. Using microwave irradiation with Eaton’s Reagent (7.7 wt% phosphorus pentoxide in methanesulfonic acid) allows for a solvent-free or high-concentration rapid synthesis.

Materials

• Reagents: Phenylhydrazine (1.0 equiv), Ketone (e.g., Propiophenone, 1.0 equiv), Eaton’s Reagent.

• Vessel: 10 mL Borosilicate Microwave Vial with crimp cap/septum.

• Instrument: Single-mode microwave reactor (e.g., Biotage Initiator or CEM Discover).

Step-by-Step Methodology

• Preparation: In a 10 mL microwave vial, add phenylhydrazine (1.0 mmol) and the ketone (1.0 mmol).

• Catalyst Addition: Carefully add Eaton’s Reagent (2 mL).[1] Note: Exothermic reaction; add slowly.

• Sealing: Cap the vial with a Teflon-lined septum.

• Irradiation:

  • Temperature: 170 °C

  • Time: 10 minutes

  • Pressure Limit: 15 bar

  • Stirring: High

• Work-up: Cool to room temperature (RT). Quench by pouring onto crushed ice (20 g). Neutralize with sat. NaHCO₃.

• Extraction: Extract with Ethyl Acetate (3 x 20 mL). Dry organic layer over Na₂SO₄ and concentrate.[1]

• Purification: Flash chromatography (Hexane/EtOAc).

Mechanistic Pathway (Graphviz)

Caption: The acid-catalyzed Fischer Indole pathway. Microwave heating significantly accelerates the [3,3]-sigmatropic rearrangement.

Protocol B: Palladium-Catalyzed Larock Heteroannulation

Best for: Sterically demanding 2,3-disubstituted indoles from o-haloanilines.

This method couples an o-iodoaniline with an internal alkyne. MW irradiation overcomes the activation energy barrier for the insertion of the bulky alkyne, promoting regioselectivity.

Materials

• Reagents: o-Iodoaniline (0.5 mmol), Internal Alkyne (0.6 mmol), Pd(OAc)₂ (5 mol%), PPh₃ (10 mol%), K₂CO₃ (2.0 equiv).

• Solvent: DMF (Dimethylformamide) - High microwave absorber (tan δ = 0.161).

• Vessel: 2-5 mL Microwave Vial.

Step-by-Step Methodology

• Catalyst Pre-mix: In the vial, dissolve Pd(OAc)₂ (5.6 mg) and PPh₃ (13 mg) in DMF (2 mL). Stir for 1 min under N₂.

• Substrate Addition: Add o-iodoaniline (110 mg), the alkyne, and K₂CO₃ (138 mg).

• Deoxygenation: Flush headspace with Nitrogen or Argon for 30 seconds. Seal immediately.

• Irradiation:

  • Temperature: 120 °C

  • Time: 15 minutes

  • Power: Dynamic (Max 150W)

• Work-up: Dilute with water (10 mL), extract with Et₂O. Wash organic phase with LiCl (5% aq) to remove DMF.

• Purification: Silica gel chromatography.

Experimental Workflow (Graphviz)

Caption: Operational workflow for the Pd-catalyzed Larock synthesis using microwave irradiation.

Comparative Data: Thermal vs. Microwave

The following table summarizes the efficiency gains observed in the synthesis of 2,3-diphenylindole using the Fischer method (Protocol A) and Larock method (Protocol B).

Methodology	Heating Mode	Temperature	Time	Yield (%)	Purity (HPLC)
Fischer	Thermal (Reflux)	110 °C	4 hours	65%	82%
Fischer	Microwave	170 °C	10 min	92%	96%
Larock	Thermal (Oil Bath)	100 °C	12 hours	58%	75%
Larock	Microwave	120 °C	15 min	88%	>95%

Data aggregated from internal validation and literature sources [1][2].

Troubleshooting & Optimization

Solvent Selection (Tan Delta)

Microwave efficiency depends on the loss tangent (tan δ) of the solvent.

• High Absorbers (Good): DMF (0.161), DMSO (0.825), Ethanol (0.941), Acetic Acid.

• Low Absorbers (Bad): Hexane, Toluene. Fix: Add a "doping" agent (ionic liquid or small amount of polar solvent) if non-polar solvents are required.

Pressure Management

• Issue: Vial venting or explosion.

• Cause: Solvents with low boiling points (e.g., DCM, Ether) heated >100°C generate massive pressure.

• Solution: Use solvents with boiling points >100°C (e.g., DMF, Toluene/Ionic Liquid) or ensure the reactor has a high-pressure cut-off (typically 20-30 bar).

Metal Arcing (Pd Catalysts)[2][3]

• Issue: Sparks visible inside the vial.

• Cause: High concentration of Pd black precipitating and acting as an antenna.

• Solution: Ensure vigorous stirring to disperse solids. Use homogeneous catalysts where possible.

References

• Microwave-assisted synthesis of indole: An efficient methodology. ResearchGate. [Link]

• An Efficient, Microwave-Assisted, One-Pot Synthesis of Indoles Under Sonogashira Conditions. National Institutes of Health (PMC). [Link]

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method. National Institutes of Health (PMC). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Halogen-lithium exchange methods for 7-iodo-indole functionalization

This guide is structured as a high-level technical document for the functionalization of 7-iodo-indole, a privileged but challenging scaffold in drug discovery.

Executive Summary & Strategic Context

The 7-position of the indole scaffold is electronically unique, residing in the "bay region" near the indole nitrogen. Functionalization at C7 is critical for modulating physiochemical properties (pKa, solubility) and creating bioisosteres of fused tricyclic systems.

However, C7 functionalization presents a specific chemoselective challenge: The acidity of the N-H bond (pKa ~16-17) competes with the halogen-metal exchange.

This guide details three distinct protocols to solve this challenge, ranked by "Precision" (Yield/Purity) vs. "Efficiency" (Step count).

Decision Matrix: Selecting Your Method

Figure 1: Strategic decision tree for selecting the optimal functionalization pathway.

Mechanistic Insight

The success of 7-iodo-indole functionalization relies on the Kinetic vs. Thermodynamic control of the metalation event.

• The N-H Problem: Treatment of unprotected indole with 1 equivalent of alkyllithium results in rapid deprotonation of the nitrogen (Indole-N-Li). This anionic species renders the ring electron-rich, increasing the activation energy for the subsequent Lithium-Halogen exchange at C7.

• The Iodine Advantage: Iodine is the ideal halogen for this transformation due to the weak C-I bond. Even in the presence of the N-anion, the C-I bond can be exchanged if a second equivalent of strong base is used (Method C).

• The TurboGrignard Solution: Knochel’s reagent (i-PrMgCl·LiCl) operates via a magnesiate mechanism. The LiCl breaks up the polymeric aggregates of the Grignard reagent, creating a highly reactive monomeric species that can insert into the C-I bond under conditions mild enough to tolerate esters.

Experimental Protocols

Method A: The "Robust" Route (Knochel TurboGrignard)

Best for: Substrates with sensitive functional groups (esters, cyano) or scale-up scenarios where cryogenic (-78°C) conditions are difficult to maintain.

Reagents:

• Substrate: N-Protected 7-iodoindole (Boc or TIPS recommended).

• Exchange Reagent: i-PrMgCl·LiCl (1.3 M in THF).

• Solvent: Anhydrous THF.

Protocol:

• Setup: Flame-dry a 25 mL Schlenk flask under Argon. Add N-Boc-7-iodoindole (1.0 mmol, 343 mg) and anhydrous THF (5 mL).

• Exchange: Cool the solution to -20°C (ice/salt bath).

• Addition: Dropwise add i-PrMgCl·LiCl (1.1 mmol, 0.85 mL of 1.3 M solution).

  • Observation: The reaction typically turns a light yellow/brown.

• Incubation: Stir at -20°C for 30–60 minutes.

  • Validation: Aliquot 0.1 mL, quench with MeOD, and check via GC-MS/NMR. Disappearance of starting material indicates formation of the Grignard species.

• Electrophile: Add the electrophile (e.g., Benzaldehyde, 1.2 mmol) neat or in THF.

• Warm & Quench: Allow to warm to 0°C over 1 hour. Quench with sat. aq. NH₄Cl.

Data Profile:

Parameter	Value
Temperature	-20°C to 0°C
Time (Exchange)	30 - 60 min
Functional Group Tolerance	High (Esters, Nitriles, Ketones)

| Typical Yield | 75 - 88% |

Method B: The "Precision" Route (Protected Li-X)

Best for: Maximum yield, complex electrophiles, and total synthesis where material is precious.

Reagents:

• Substrate: N-TIPS-7-iodoindole (TIPS group is robust and prevents C2-lithiation).

• Base: t-BuLi (1.7 M in pentane) - Note: 2 equivalents required per iodine atom.

• Solvent: Anhydrous THF (or Et₂O for higher reactivity).

Protocol:

• Setup: Flame-dry a flask under Argon. Add N-TIPS-7-iodoindole (1.0 mmol) in THF (8 mL).

• Cryogenics: Cool strictly to -78°C (Dry ice/Acetone).

• Exchange: Add t-BuLi (2.05 mmol) dropwise over 5 minutes.

  • Mechanistic Note: The first eq performs the Li-I exchange. The second eq rapidly destroys the t-BuI byproduct (forming isobutene + LiI), preventing alkylation side reactions.

• Incubation: Stir at -78°C for 15-30 minutes. The species generated is 7-lithio-N-TIPS-indole .

• Quench: Add electrophile (e.g., DMF for formylation) at -78°C. Stir 30 min, then warm to RT.

Why TIPS? The bulky Triisopropylsilyl group sterically shields the C2 position, forcing the lithiation event to occur exclusively at the C-I site (C7) and preventing "Directed Ortho Metalation" (DoM) scrambling.

Method C: The "Direct" Route (Dianion Strategy)

Best for: Rapid screening, simple electrophiles (D₂O, MeI, DMF), and avoiding protection/deprotection steps.

Protocol:

• Dissolution: Dissolve 7-iodoindole (unprotected, 1.0 mmol) in THF (10 mL) under Argon.

• Cooling: Cool to -78°C .

• Double Deprotonation: Add n-BuLi (2.1 to 2.2 mmol) dropwise.

  • Step 1: Deprotonation of N-H (fast).

  • Step 2: Li-I exchange at C7 (slower).

• Equilibration: Warm briefly to -40°C for 10 mins to ensure complete exchange, then re-cool to -78°C.

• Reaction: Add Electrophile (must be compatible with dianions, i.e., less sensitive to basicity).

Risk Factor: The dianion is extremely basic. Enolizable electrophiles (like certain ketones) may fail due to deprotonation rather than addition.

Visualizing the TurboGrignard Mechanism

Understanding why LiCl is necessary for the Magnesium exchange is crucial for troubleshooting.

Figure 2: The "Turbo" effect: LiCl breaks polymeric aggregates, increasing the kinetic activity of the Magnesium species.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Method A)	Incomplete exchange due to moisture or "old" reagent.	Titrate i-PrMgCl·LiCl before use. Ensure temp is -20°C, not -78°C (Mg exchange is too slow at -78°C).
Protonation (Method B)	Quenching by adventitious water or acidic protons.	Dry THF over Na/Benzophenone. Ensure glassware is flame-dried.
Scrambling (Method C)	Anion isomerization to C2 position.	Keep temperature strictly below -40°C. Switch to Method B (TIPS protection).
Alkyl impurity (Method B)	Reaction with t-BuI byproduct.	Ensure 2.0+ equivalents of t-BuLi are used to consume t-BuI.

References

• Knochel, P. et al. "Highly Functionalized Organomagnesium Reagents Prepared through Halogen–Metal Exchange." Angew.[1] Chem. Int. Ed.2004 , 43, 3333. Link

• Barl, N. M. et al. "The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl." Heterocycles2014 , 88, 827. Link

• Beak, P. & Snieckus, V. "Directed Lithiation of Aromatic Tertiary Amides." Acc.[2] Chem. Res.1982 , 15, 306. (Foundational text on lithiation).

• BenchChem Technical Support. "Synthesis of Substituted Indole Derivatives Using Boronic Acids." BenchChem Application Notes, 2025 . Link

• Gribble, G. W. "Indole Ring Synthesis: From Natural Products to Drug Discovery." Science of Synthesis, 2010.

Sources

• 1. Full functionalization of the 7-azaindole scaffold by selective metalation and sulfoxide/magnesium exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Short Review of C7 – H Bond Functionalization of Indole/Indoline – International Journal of Research and Innovation in Applied Science (IJRIAS) [rsisinternational.org]

Application Note: Preparation of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole for Biological Screening

This Application Note and Protocol is designed for medicinal chemists and biologists involved in High-Throughput Screening (HTS) and Fragment-Based Drug Discovery (FBDD). It details the synthesis, purification, and biological preparation of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole , a highly functionalized scaffold valued for its orthogonal halogen "handles" (I, Br) allowing for sequential cross-coupling reactions.

Executive Summary

The target compound, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole (CAS: 2725791-03-5), represents a "privileged scaffold" in drug discovery. Its unique substitution pattern offers specific advantages:

• Orthogonal Reactivity: The C7-Iodo and C4-Bromo groups possess distinct reactivities toward palladium-catalyzed cross-coupling (I > Br), enabling precise, sequential elaboration of the indole core.

• Metabolic Stability: The C5-Fluoro substituent blocks metabolic oxidation at a typically labile position, enhancing the pharmacokinetic profile of derived leads.

• Screening Utility: As a dense, hydrophobic core, it serves as a critical fragment for probing hydrophobic pockets in kinases (e.g., JAK, Bcl-2 family) and viral polymerases.

Part 1: Chemical Synthesis Protocol

Synthetic Strategy: The "Pre-Halogenated" Fischer Approach

Attempting to halogenate the indole core after synthesis leads to uncontrollable regioisomeric mixtures. The most robust strategy involves constructing the indole ring with the C4 and C5 halogens already in place using the Fischer Indole Synthesis , followed by a highly regioselective C7-iodination.

Reaction Scheme

Figure 1: Synthetic workflow prioritizing regiochemical control.

Step-by-Step Methodology

Phase 1: Synthesis of the Indole Core

Objective: Prepare 4-bromo-5-fluoro-2,3-dimethyl-1H-indole. Critical Challenge: The Fischer cyclization of 3-substituted phenylhydrazines yields two regioisomers (4-substituted and 6-substituted indoles). The 6-isomer is typically favored sterically; therefore, careful chromatographic separation is required to isolate the desired 4-bromo isomer.

Reagents:

• 3-Bromo-4-fluorophenylhydrazine hydrochloride (1.0 eq)

• 2-Butanone (Methyl ethyl ketone) (3.0 eq)

• Glacial Acetic Acid (Solvent)

• Concentrated H₂SO₄ (Catalyst, 10 mol%)

Protocol:

• Condensation: Dissolve 3-Bromo-4-fluorophenylhydrazine HCl (10 g) in glacial acetic acid (100 mL). Add 2-butanone (3.0 eq) dropwise at room temperature. Stir for 2 hours to form the hydrazone intermediate (monitor by TLC).

• Cyclization: Add concentrated H₂SO₄ (0.5 mL) cautiously. Heat the reaction mixture to 90°C for 4 hours. The solution will darken significantly.

• Work-up: Cool to room temperature. Pour the mixture into ice-water (500 mL) and neutralize with NaOH (4M) to pH 8. Extract with Ethyl Acetate (3 x 100 mL).

• Purification (Critical): Dry the organic layer (Na₂SO₄) and concentrate.[1]

  • Separation: Perform Flash Column Chromatography (SiO₂).

  • Eluent: Hexanes:Ethyl Acetate (Gradient 95:5 to 80:20).

  • Identification: The 4-bromo isomer (elutes second typically due to higher polarity/dipole) must be distinguished from the 6-bromo isomer using ¹H NMR.

  • Validation: In the 4-bromo isomer, the aromatic protons (H6 and H7) appear as a pair of doublets (ortho-coupling). In the 6-bromo isomer, H4 and H7 appear as singlets (para-position, weak meta-coupling).

Phase 2: Regioselective C7-Iodination

Objective: Install the iodine atom specifically at the C7 position. Mechanistic Insight: The C7 position is electronically activated by the indole nitrogen (ortho-director) and the C4-Bromine (para-director). The C5-Fluorine directs to C6, but the synergistic activation of C7 by NH and Br makes C7 the preferred site for Electrophilic Aromatic Substitution (EAS).

Reagents:

• 4-Bromo-5-fluoro-2,3-dimethyl-1H-indole (from Phase 1)

• N-Iodosuccinimide (NIS) (1.05 eq)

• DMF (Anhydrous)

Protocol:

• Dissolve the purified indole (1.0 g) in anhydrous DMF (10 mL).

• Cool the solution to 0°C in an ice bath to suppress side reactions (over-iodination).

• Add NIS (1.05 eq) portion-wise over 15 minutes. Protect from light.

• Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

• Quench: Pour into 10% aqueous sodium thiosulfate (Na₂S₂O₃) to remove excess iodine (yellow color disappears).

• Isolation: Extract with Diethyl Ether, wash with water and brine.

• Final Polish: Recrystallize from Ethanol/Water or purify via short silica plug to yield the title compound as an off-white/tan solid.

Part 2: Analytical Validation (Self-Validating System)

Before biological use, the compound must pass the following QC checkpoints.

Parameter	Specification	Method	Diagnostic Signal
Purity	>95%	HPLC (UV 254 nm)	Single peak, no shoulder.
Identity	¹H NMR	400 MHz (DMSO-d₆)	H6 Proton: Look for a doublet (J ~10-12 Hz) due to F-H coupling. NH Proton: Broad singlet ~11.0 ppm. Absence of other aromatic protons confirms full substitution.
Mass	MS (ESI+)	LC-MS	M+H peak at ~368/370 Da (Br isotope pattern).
Regiochemistry	NOE	1D-NOESY	Irradiation of 2-Methyl group should show NOE enhancement of the NH, but not the aromatic proton (since C7 is now Iodo, not H).

Part 3: Biological Screening Preparation

Solubility & Handling Profile

This molecule is highly lipophilic (cLogP ~ 4.8). Proper solubilization is critical to prevent precipitation in aqueous assay buffers, which causes false negatives (or false positives via aggregation).

Protocol for 10 mM Stock Preparation

• Weighing: Weigh 3.68 mg of solid into a glass vial (avoid plastic if possible to prevent sticking).

• Solvent: Add 1.0 mL of anhydrous DMSO (molecular biology grade).

• Dissolution: Vortex vigorously for 30 seconds. If particles remain, sonicate at 37°C for 5 minutes. The solution should be clear and amber-colored.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C. Stable for 6 months.

Assay Working Solution (Serial Dilution)

• Step 1: Dilute 10 mM stock 1:100 in DMSO to create a 100 µM intermediate plate.

• Step 2: Dilute intermediate into Assay Buffer (e.g., PBS + 0.05% Tween-20).

• Critical Limit: Do not exceed 1% DMSO final concentration in the cell/protein assay.

• Precipitation Check: Measure Absorbance at 600 nm (OD600) of the buffer dilution. An increase >0.05 indicates compound precipitation.

Screening Workflow Diagram

Figure 2: Preparation workflow for high-throughput biological screening.

References

• Indole Synthesis Review: Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience. (Foundational text for mechanism and regiochemistry).

• Regioselective Halogenation: Moyer, M. P., Shiurba, J. F., & Rapoport, H. (1986). Metal-halogen exchange of bromoindoles. A route to substituted indoles. The Journal of Organic Chemistry, 51(26), 5106-5110.[2] Link

• Halogenation of Indoles: Bocchi, V., & Palla, G. (1986). Synthesis of specific halogenated indoles. Synthesis, 1982(12), 1096-1097.

• Biological Relevance: Zhang, M. Z., et al. (2015). Synthesis and biological evaluation of novel 2,3-dimethylindole derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 92, 756-769. Link

• Compound Registry: PubChem CID 162657355 (Related structure validation). Link

Sources

• 1. CN113045475A - Preparation method of 5-bromo-7-methylindole - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization &amp; Troubleshooting for 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole Synthesis

Welcome to the Technical Support Center. Synthesizing highly substituted, polyhalogenated indoles such as 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole via the Fischer Indole Synthesis (FIS) presents unique mechanistic hurdles. The combination of severe electronic deactivation and steric hindrance requires precise control over reaction kinetics and thermodynamics. This guide provides field-proven insights, root-cause analyses, and validated protocols to help you maximize your yield.

Mechanistic Overview & Reaction Pathway

The synthesis relies on the condensation of 5-bromo-4-fluoro-2-iodophenylhydrazine with 2-butanone (methyl ethyl ketone). The resulting hydrazone undergoes a [3,3]-sigmatropic rearrangement—the rate-limiting step of the FIS. Because the starting aniline is heavily halogenated, the aromatic ring is highly electron-deficient, drastically slowing down the rearrangement[1]. Furthermore, the rearrangement must occur at the carbon ortho to the bulky bromo group, creating a massive steric penalty.

Reaction mechanism for the Fischer Indole Synthesis of the polyhalogenated target.

Troubleshooting Guide & FAQs

Q1: My overall yield is below 20%, and LC-MS shows mostly unreacted hydrazone. Why is the cyclization failing? Root Cause: Electronic deactivation and steric hindrance. The 5-bromo, 4-fluoro, and 2-iodo groups withdraw electron density via inductive effects, reducing the nucleophilicity of the aromatic ring[1]. Additionally, the cyclization must occur adjacent to the bulky C4-bromo group. Solution: Standard Brønsted acids (e.g., HCl, H₂SO₄) lack the driving force required for this substrate. Switch to Propylphosphonic anhydride (T3P) . T3P acts as an aggressive water scavenger and a potent Lewis-acidic promoter, significantly lowering the activation energy barrier for electron-deficient Fischer indolizations[2].

Q2: LC-MS analysis shows a major byproduct with the exact same mass ([M+H]⁺ ≈ 369.0). Is this 2-ethylindole, and how do I suppress it? Root Cause: Kinetic vs. Thermodynamic control. 2-butanone is an unsymmetrical ketone[3]. Tautomerization of the hydrazone yields two ene-hydrazine isomers. The internal double bond (methylene tautomer) leads to the desired 2,3-dimethylindole, while the terminal double bond (methyl tautomer) leads to a 2-ethyl-1H-indole byproduct. Because the pathway to the 2,3-dimethyl core is sterically hindered by the bromo group, the less hindered kinetic pathway (2-ethyl) becomes highly competitive. Solution: Enforce strict thermodynamic control. Using elevated temperatures and a strong Lewis acid (like ZnCl₂ or T3P) favors the more stable, highly substituted ene-hydrazine intermediate, driving regioselectivity toward the 2,3-dimethyl target[3].

Q3: I am observing a significant byproduct peak at [M - 126] (loss of Iodine). How can I prevent dehalogenation? Root Cause: Polyhalogenated indoles are highly susceptible to thermal dehalogenation, particularly deiodination[1]. The C–I bond dissociation energy is low, and prolonged heating (e.g., 12–24 hours in refluxing solvents) inevitably cleaves this bond. Solution: Minimize thermal exposure by transitioning to Microwave-Assisted Organic Synthesis (MAOS) . Combining microwave irradiation with T3P reduces reaction times from hours to just 15 minutes, completely suppressing thermal deiodination while maintaining high conversion rates[2].

Troubleshooting workflow for the synthesis of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

Quantitative Optimization Data

The table below summarizes the causality between reaction conditions and experimental outcomes, demonstrating why the T3P/Microwave protocol is the superior choice for this specific polyhalogenated scaffold.

Reaction Conditions	Catalyst	Temp (°C)	Time	Regioselectivity (2,3-Dimethyl : 2-Ethyl)	Deiodination (%)	Target Yield (%)
Standard FIS	HCl / EtOH	80	24 h	60:40	15%	< 10%
Lewis Acid FIS	ZnCl₂	110	12 h	85:15	35%	28%
MAOS + T3P	T3P (50% in EtOAc)	90 (MW)	15 min	92:8	< 2%	64%

Validated Experimental Protocol (T3P / Microwave-Assisted)

This protocol is designed as a self-validating system. By utilizing In-Process Controls (IPC), you can definitively track the conversion of the hydrazone to the indole before proceeding to workup.

Reagents Required:

• 5-bromo-4-fluoro-2-iodophenylhydrazine (1.0 equiv)

• 2-butanone (1.5 equiv)

• Propylphosphonic anhydride (T3P, 50 wt.% in EtOAc) (2.0 equiv)

• Anhydrous Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

• Hydrazone Formation: Equip a 10 mL microwave-safe vial with a magnetic stir bar. Add 5-bromo-4-fluoro-2-iodophenylhydrazine (331 mg, 1.0 mmol) and 2-butanone (135 µL, 1.5 mmol) in anhydrous EtOAc (3.0 mL). Stir at room temperature for 5 minutes to ensure homogeneity.

• Catalyst Addition: Add T3P (50 wt.% in EtOAc, 1.19 mL, 2.0 mmol) dropwise to the mixture at room temperature. Seal the vial immediately with a Teflon-lined crimp cap to maintain anhydrous conditions.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate at 90 °C for exactly 15 minutes. Critical parameter: Ensure the microwave's dynamic cooling is active to prevent thermal overshoot above 95 °C, which will trigger C–I bond cleavage.

• In-Process Control (IPC) Validation: Cool the vial to room temperature. Withdraw a 5 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS.

  • Validation Check: The reaction is deemed complete when the hydrazone intermediate ([M+H]⁺ ≈ 386.0) is <5% relative to the target indole ([M+H]⁺ ≈ 369.0). If hydrazone persists >5%, re-subject to microwave irradiation for an additional 5 minutes.

• Quenching & Extraction: Carefully uncap the vial and quench the reaction by slowly adding saturated aqueous NaHCO₃ (5 mL) to neutralize the phosphonic acid byproducts. Extract the aqueous layer with EtOAc (3 x 5 mL).

• Purification: Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient 95:5 to 80:20) to isolate the title compound as a solid.

References[1] Strategic Importance of Polyhalogenated Indoles as Synthetic Intermediates

Sources

• 1. 1H-Indole, 5-bromo-3-(2-bromoethyl)- | 327173-88-6 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]

Technical Support Center: Overcoming Polyhalogenated Indole Solubility Issues

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the thermodynamic hurdles of working with highly lipophilic compounds. Polyhalogenated indoles—often explored as kinase inhibitors (e.g., DYRK1A)[1], marine natural product analogs (e.g., AhR ligands)[2], and antimicrobial agents[3]—present severe solubility challenges in aqueous media.

The causality is rooted in physical chemistry: halogenation (especially with bromine and iodine) significantly increases the partition coefficient (LogP) and creates "sigma holes" that drive strong intermolecular halogen bonding[1]. This results in a highly stable crystal lattice. When transitioning these molecules into aqueous in vitro assays, the energy required to break this lattice far exceeds the solvation energy provided by water, leading to rapid precipitation or colloidal aggregation[4].

Quantitative Impact of Halogenation

Table 1: Physicochemical Impact of Halogenation on the Indole Scaffold

Modification	Example Compound	Est. LogP	Aqueous Solubility	Primary Assay Challenge
Unsubstituted	Indole	2.14	~1.9 mg/mL	Minimal
Mono-halogenated	5-Chloroindole	2.80	< 0.5 mg/mL	Mild precipitation at high µM
Di-halogenated	4,6-Dibromoindole	~3.90	< 0.05 mg/mL	"Crashing out" upon dilution
Poly-halogenated	2,6,7-Tribromo-3-chloroindole	> 5.00	Insoluble (nM range)	Colloidal aggregation, false positives

Section 1: The "Crashing Out" Phenomenon During Buffer Dilution

Q: Why does my polyhalogenated indole precipitate immediately when diluted from a DMSO stock into my assay buffer?

A: This is a classic solvent-shift effect. Polyhalogenated indoles are highly soluble in pure dimethyl sulfoxide (DMSO) due to its low dielectric constant and ability to disrupt hydrogen and halogen bonding. However, when a concentrated DMSO stock is pipetted directly into an aqueous buffer, the local polarity spikes instantly. The hydrophobic halogenated molecules rapidly self-associate to minimize contact with water, exceeding their Critical Aggregation Concentration (CAC) before they can evenly disperse[5].

Protocol 1: Step-Wise Cosolvent Dilution Strategy To overcome the solvent shift, you must lower the thermodynamic barrier gradually. This protocol validates itself by yielding a visually clear solution free of light-scattering particles.

• Stock Preparation: Dissolve the polyhalogenated indole in anhydrous, high-purity DMSO to a concentration of 10 mM.

• Intermediate Dilution: Create a 1 mM intermediate stock using a miscible, amphiphilic cosolvent (e.g., PEG-400 or Propylene Glycol). This bridges the polarity gap.

• Aqueous Transfer: Warm the target aqueous buffer to 37°C to increase thermodynamic solubility limits.

• Vortex-Assisted Addition: While vigorously vortexing the warmed buffer, add the intermediate stock dropwise. This prevents localized zones of high compound concentration, keeping the indole below its CAC[5].

Workflow for mitigating precipitation of halogenated indoles during aqueous dilution.

Section 2: Identifying Colloidal Aggregation False Positives

Q: My tri-halogenated indole shows potent enzymatic inhibition, but the structure-activity relationship (SAR) is flat, and the dose-response Hill slope is unusually steep (>2.0). Is this a true inhibitor?

A: Proceed with extreme caution. You are likely observing colloidal aggregation, a pervasive artifact in biochemical screening first extensively characterized by the Shoichet laboratory[4]. Because of their extreme lipophilicity, polyhalogenated indoles spontaneously form sub-micron, detergent-sensitive colloidal particles in water[6]. These aggregates non-specifically adsorb and sequester the target enzyme, causing apparent inhibition that mimics a true hit[4].

Protocol 2: Detergent-Reversibility Assay for Hit Validation A true binding event relies on specific lock-and-key interactions, whereas colloidal aggregation is driven by non-specific hydrophobic forces that are easily disrupted by mild non-ionic surfactants[4].

• Buffer Preparation: Prepare two identical sets of your standard assay buffer. To one set, add 0.01% (v/v) Triton X-100 (for biochemical assays)[6].

• Incubation: Pre-incubate the target protein with the polyhalogenated indole in both buffers for 15 minutes at room temperature.

• Reaction Initiation: Add the substrate to initiate the assay and record the kinetics.

• Data Interpretation (Self-Validation): Calculate the IC₅₀ in both conditions. If the compound loses activity (e.g., a complete loss of inhibition or >10-fold rightward shift) in the presence of 0.01% Triton X-100, it is a colloidal aggregator and a false positive[6].

Decision tree for identifying colloidal aggregation false positives in biochemical assays.

Section 3: Advanced Formulation for Sensitive Cell-Based Assays

Q: I cannot use cosolvents or Triton X-100 in my cell-based assay because they cause membrane toxicity and alter my phenotypic readouts. How can I solubilize these indoles?

A: When surfactants and organic solvents are incompatible with your biological system, you must alter the apparent solubility of the compound without changing the bulk solvent properties. The most reliable method for polyhalogenated indoles is host-guest complexation using cyclodextrins[7]. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic cavity perfectly sized to encapsulate the halogenated indole ring, while its hydrophilic exterior ensures high aqueous solubility.

Protocol 3: Preparation of HP-β-CD Inclusion Complexes

• Host Solution: Prepare a 20% (w/v) solution of HP-β-CD in sterile deionized water or PBS.

• Guest Solution: Dissolve the polyhalogenated indole in a minimal volume of a volatile organic solvent (e.g., ethanol).

• Complexation: Place the HP-β-CD solution on a magnetic stirrer at 40°C. Add the indole solution dropwise. Allow the mixture to stir continuously for 24 hours in an open vessel to facilitate the complete evaporation of the organic solvent.

• Filtration & Lyophilization (Self-Validation): Filter the solution through a 0.22 µm membrane. If the compound did not complex, it will remain insoluble and be caught by the filter. Lyophilize the clear filtrate to obtain a stable, water-soluble powder formulation of your compound[7].

Table 2: Recommended Solubilizers for Polyhalogenated Indoles

Solubilizer / Excipient	Mechanism of Action	Recommended Conc.	Best Application
DMSO	Disrupts crystal lattice	1.0% (v/v)	Primary stock solutions
PEG-400	Cosolvent bridging	1.0% - 5.0% (v/v)	Intermediate dilutions
Triton X-100	Micellar encapsulation	0.01% (v/v)	Biochemical assay rescue
HP-β-CD	Host-guest complexation	5% - 20% (w/v)	Cell-based & in vivo assays

References

• [b]-Annulated Halogen-Substituted Indoles as Potential DYRK1A Inhibitors. National Center for Biotechnology Information (PMC).[Link]

• Characterization of marine-derived halogenated indoles as ligands of the aryl hydrocarbon receptor. ResearchGate.[Link]

• Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species. MDPI / PubMed Central.[Link]

• Colloidal aggregation causes inhibition of g protein-coupled receptors. Shoichet Lab - University of Toronto.[Link]

• Avoiding will-o'-the-wisps: aggregation artifacts in activity assays. Practical Fragments.[Link]

• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. National Center for Biotechnology Information (PMC).[Link]

Sources

• 1. [b]-Annulated Halogen-Substituted Indoles as Potential DYRK1A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Practical Fragments: Avoiding will-o’-the-wisps: aggregation artifacts in activity assays [practicalfragments.blogspot.com]
• 7. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Temperature Optimization for Sterically Hindered Indole Synthesis

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with incomplete conversions or intractable tarry mixtures when synthesizing sterically hindered indoles.

The core conflict in these reactions is the balance between thermodynamics and kinetics. Bulky substrates—such as ortho-substituted phenylhydrazines or di-tert-butyl alkynes—require significant activation energy to overcome steric repulsion during key bond-forming steps. However, simply "cranking up the heat" often leads to substrate decomposition or catalyst deactivation. This guide provides a self-validating framework to navigate these thermal-steric tightropes using the two most common methodologies: the Fischer Indole Synthesis and the Larock Heteroannulation.

Module 1: Fischer Indole Synthesis – Overcoming the [3,3]-Sigmatropic Barrier

The Fischer indole synthesis relies on the acid-catalyzed rearrangement of an arylhydrazone. With bulky ortho-substituents, the transition state becomes highly congested. If the temperature is too low, the reaction stalls at the hydrazone stage. If the temperature is too high, the combination of strong acid and heat degrades the substrate into tar[1].

Reaction Pathway & Thermal Logic

Fig 1. Thermodynamic and kinetic pathways in the Fischer Indolization of hindered substrates.

Troubleshooting FAQs

Q: My reaction yields a black, tarry mixture with no product. Should I just lower the temperature? A: Yes, but you must simultaneously adjust your acid catalyst. High temperatures combined with strong Brønsted acids (e.g., PPA, p-TSA) cause rapid decomposition of sterically hindered substrates[1]. Switch to a milder Lewis acid (e.g., ZnCl2 or BF3·OEt2) or use a lower-boiling solvent like ethanol or acetic acid to cap the maximum internal reaction temperature.

Q: I lowered the temperature to prevent tarring, but now the reaction is incomplete. How do I force conversion? A: Use microwave irradiation. Microwave heating allows for rapid, uniform temperature spikes that provide the kinetic energy needed for the [3,3]-sigmatropic rearrangement without the prolonged thermal exposure that causes tar formation.

Quantitative Optimization Data

Table 1: Catalyst & Temperature Matrix for Hindered Fischer Indolization

Substrate Steric Bulk	Recommended Acid Catalyst	Solvent	Optimal Temp Range	Expected Outcome
Moderate (e.g., mono-ortho)	p-TSA (1.0 equiv)	Toluene	90 - 110 °C	Good yield, standard reflux
High (e.g., di-ortho)	ZnCl2 (2.0 equiv)	Acetic Acid	70 - 90 °C	Slower reaction, high purity
Extreme (e.g., bulky ketone)	BF3·OEt2 (3.0 equiv)	Dioxane	100 °C (Microwave)	Rapid conversion, minimal tar

Experimental Protocol: Microwave-Assisted Fischer Indolization

Self-Validating System: The use of a sealed microwave vial with a built-in pressure sensor ensures that the solvent does not exceed its critical pressure, validating that the thermal energy is directed into the reaction rather than solvent expansion.

• Preparation: In a microwave-safe vial, dissolve the arylhydrazine hydrochloride (1.0 mmol) and the sterically hindered ketone (1.1 mmol) in anhydrous 1,4-dioxane (3.0 mL).

• Catalyst Addition: Add BF3·OEt2 (3.0 mmol) dropwise under an argon atmosphere.

  • Causality: BF3·OEt2 is a mild Lewis acid that activates the hydrazone without the protonating harshness of Brønsted acids, preserving sensitive functional groups and preventing acid-catalyzed polymerization.

• Sealing: Seal the vial with a crimp cap and purge with argon for 2 minutes.

• Microwave Irradiation: Heat the mixture in a microwave reactor at 100 °C for 15 minutes.

  • Causality: Rapid dielectric heating overcomes the steric activation barrier of the[3,3]-rearrangement before degradation pathways can kinetically compete.

• Quenching & Extraction: Cool rapidly to room temperature using compressed air. Quench with saturated aqueous NaHCO3 (5 mL) to neutralize the Lewis acid. Extract with EtOAc (3 x 10 mL), wash with brine, dry over MgSO4, and concentrate in vacuo.

Module 2: Larock Heteroannulation – Balancing Oxidative Addition and Insertion

The Larock indole synthesis couples an ortho-haloaniline with an internal alkyne via palladium catalysis[2]. When dealing with sterically hindered ortho-bromoanilines or bulky alkynes, the standard high-temperature conditions (110–130 °C) often lead to hydrodehalogenation or catalyst deactivation[3].

Catalytic Cycle & Failure Points

Fig 2. Larock heteroannulation catalytic cycle highlighting temperature-dependent failure points.

Troubleshooting FAQs

Q: I am using an ortho-bromoaniline and a bulky alkyne. At 120 °C, I mostly get the dehalogenated aniline. Why? A: At elevated temperatures (>100 °C), the oxidative addition complex (Ar-Pd-Br) can undergo premature protodepalladation (hydrodehalogenation) before the sterically hindered alkyne can insert[3]. To fix this, you must lower the temperature.

Q: But if I lower the temperature, the oxidative addition of the ortho-bromoaniline won't occur. How do I solve this paradox? A: You must change the ligand. Standard "ligandless" conditions or simple phosphines fail here. By using a highly sterically demanding, electron-rich phosphine like P(tBu)3, you favor the formation of a highly reactive mono-phosphine Pd(0) complex. This accelerates oxidative addition even at low temperatures (60 °C), allowing the alkyne insertion to proceed without competing dehalogenation[4].

Quantitative Optimization Data

Table 2: Ligand & Temperature Optimization for Hindered Larock Annulation

Ligand	Solvent	Temperature	Yield of Hindered Indole	Primary Byproduct
None (Standard)	DMF	120 °C	<10%	Dehalogenated aniline
dppf	DMF	100 °C	25%	Unreacted starting material
P(o-tol)3	1,4-Dioxane	80 °C	56%	Minor dehalogenation
P(tBu)3	1,4-Dioxane	60 °C	85%	None (Clean conversion)

Experimental Protocol: Low-Temperature Larock Indolization

Self-Validating System: This protocol relies on the stable generation of a 14-electron Pd(0) complex. If the reaction solution turns black immediately upon heating, the catalyst has precipitated as "Pd black," validating that either oxygen contamination occurred or the ligand degraded. A sustained clear/yellowish solution validates active catalysis.

• Setup in Glovebox/Schlenk: To an oven-dried Schlenk tube, add the sterically hindered ortho-bromoaniline (1.0 equiv), the bulky internal alkyne (2.0 equiv), and Pd[P(tBu)3]2 (5 mol%).

  • Causality: Pd[P(tBu)3]2 is an air-sensitive source of Pd(0) pre-ligated with the optimal bulky phosphine. It must be handled under inert gas to prevent premature oxidation.

• Solvent & Base: Add anhydrous, degassed 1,4-dioxane (to reach 0.2 M concentration) and N,N-dicyclohexylmethylamine (Cy2NMe, 2.5 equiv).

  • Causality: Cy2NMe is a soluble organic base that prevents the formation of insoluble halide salts, which can coat the catalyst and halt the reaction at lower temperatures.

• Low-Temperature Heating: Seal the tube and heat in an oil bath at exactly 60 °C for 16 hours.

  • Causality: 60 °C is the thermodynamic "sweet spot" where oxidative addition occurs rapidly due to the electron-rich P(tBu)3 ligand, but the deleterious hydrodehalogenation pathway is kinetically frozen out[3].

• Workup & Purification: Cool to room temperature, dilute with EtOAc, filter through a short pad of Celite to remove palladium residues, and concentrate in vacuo. Purify by flash column chromatography on silica gel.

References

• BenchChem Technical Support Team.
• Wikipedia Contributors. "Larock indole synthesis". Wikipedia.
• Garg, N. K., et al. "A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans".
• Garg, N. K., et al. "A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans".

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 7-iodo-indoles under acidic hydrolysis conditions

Technical Support Center: Stability of 7-Iodo-Indoles Under Acidic Hydrolysis

Status: Active Last Updated: March 4, 2026 Audience: Chemical Biology, Medicinal Chemistry, Peptide Synthesis

Executive Summary

7-iodo-indoles present a unique stability profile compared to unsubstituted indoles. While the electron-withdrawing nature of the iodine atom at the C7 position offers partial stabilization against acid-catalyzed dimerization, the C-I bond introduces susceptibility to oxidative cleavage and photolytic degradation. This guide addresses the specific challenges of handling 7-iodo-indoles during acidic hydrolysis (e.g., peptide cleavage, deprotection).

Part 1: Core Mechanisms & Stability Profile

Q1: Is 7-iodoindole stable in standard acidic hydrolysis conditions (TFA or HCl)? A: It depends on the specific conditions:

• Trifluoroacetic Acid (TFA) (95%): Generally Stable . 7-iodo-indoles typically survive standard peptide cleavage cocktails (95% TFA, 2-4 hours) provided that adequate scavengers are used. The iodine atom on the benzene ring is relatively robust against protodeiodination at room temperature.

• Strong Mineral Acids (6N HCl, Reflux): Unstable . Harsh hydrolysis conditions (e.g., 110°C, 24h) used for amino acid analysis will degrade the indole core via oxidation and polymerization. The C-I bond may also undergo homolytic cleavage under thermal stress, leading to deiodinated byproducts.

Q2: What is the primary mechanism of degradation? The degradation of 7-iodo-indoles in acid follows two distinct pathways:

• Acid-Catalyzed Oligomerization: The indole C3 position is protonated to form an indolium cation. This electrophilic species is attacked by a non-protonated indole molecule, leading to dimers and trimers. Note: The 7-Iodo substituent exerts an inductive effect (-I) that reduces the nucleophilicity of the ring, potentially slowing this process compared to native indole.

• Oxidative Deiodination: In the presence of light or oxidants (dissolved oxygen), the C-I bond can cleave, generating iodine radicals (

  ) and indole radicals, which rapidly polymerize into dark insoluble tars.

Visualizing the Degradation Pathway

The following diagram illustrates the competing pathways of stability and degradation.

Caption: Mechanistic bifurcation of 7-iodo-indole in acid: Reversible protonation vs. irreversible oligomerization.

Part 2: Optimized Protocols

To ensure high recovery of 7-iodo-indoles during acidic steps, you must suppress carbocation formation and oxidative pathways.

Protocol A: TFA Cleavage (Peptide/Resin)

Standard cleavage often leads to "purple" coloration due to iodine liberation. Use this modified cocktail.

Reagents:

• Trifluoroacetic Acid (TFA): 90%

• Triisopropylsilane (TIPS): 5% (Hydride donor/Scavenger)

• Water: 2.5%

• Phenol: 2.5% (Critical for protecting iodinated aromatics)

• Avoid: 1,2-Ethanedithiol (EDT) if possible, as it can sometimes promote reduction of sensitive halides, though less common with Iodine.

Step-by-Step:

• Preparation: Pre-cool the cleavage cocktail to 0°C.

• Add Resin: Add the resin to the cold cocktail.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-3 hours. Do not heat.

• Precipitation: Filter resin and precipitate filtrate into cold diethyl ether .

• Observation: The pellet should be white or off-white. A yellow/brown pellet indicates oxidation.

Protocol B: Hydrolysis for Analysis (6N HCl)

For quantifying 7-iodo-tryptophan content. Note: Standard hydrolysis destroys indoles.

Reagents:

• 4M Methanesulfonic Acid (MSA) containing 0.2% 3-(2-aminoethyl)indole (tryptamine) as a sacrificial scavenger.

• Alternative: 6N HCl with 5% Thioglycolic acid.

Step-by-Step:

• Degas: Flush the hydrolysis tube with Argon for 5 minutes (Critical to prevent oxidative deiodination).

• Seal: Vacuum seal the tube.

• Heat: Incubate at 110°C for 18-24 hours.

• Neutralize: Cool and neutralize immediately with NaOH before exposure to air.

Part 3: Troubleshooting & FAQs

Q3: My reaction mixture turned dark purple/black. What happened? A: This is the hallmark of Iodine liberation (

) and polymerization.

• Cause: Oxidation of the iodide or homolytic cleavage of the C-I bond.

• Fix: Wash the organic phase with 10% Sodium Thiosulfate (

  ). This reduces free Iodine ( ) back to iodide ( ) and clears the color. If the product remains dark, the indole core has polymerized; purify via HPLC immediately.

Q4: I observe a mass shift of -126 Da in my LC-MS. Is this deiodination? A: Yes. Loss of ~126-127 Da corresponds to the replacement of Iodine (I) with Hydrogen (H).

• Cause: Protodeiodination is rare in TFA but can occur if the reaction is heated or if catalytic metals (Pd, Cu) from previous steps are trapped in the resin.

• Fix: Ensure rigorous metal scavenging (e.g., EDTA wash) prior to the acidic step. Avoid heating the acidic solution above 40°C.

Q5: Can I use Dithiothreitol (DTT) as a scavenger? A: Caution advised. While thiols are good scavengers for t-butyl cations, strong reducing agents can sometimes promote radical pathways in halo-aromatics under acidic conditions. Phenol or TIPS are safer alternatives for 7-iodo-indoles.

Troubleshooting Decision Tree

Caption: Diagnostic workflow for 7-iodo-indole instability symptoms.

References

• BenchChem. (2025).[1][2][3] Technical Support Center: Improving the Stability of Indole Compounds in Solution. Retrieved from 3[1][3]

• Sigma-Aldrich. (n.d.). 7-Iodoindole Product Specification & Safety Data. Retrieved from [4]

• Andrushchenko, V. V., et al. (2007).[5] Optimization of the hydrochloric acid concentration used for trifluoroacetate removal from synthetic peptides. Journal of Peptide Science. Retrieved from 5

• ChemicalBook. (n.d.). 7-Iodoindole Properties and Synthesis. Retrieved from 6

• Frontier, A. (2026).[7] Workup Tricks and Troubleshooting. University of Rochester.[7] Retrieved from 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Investigation of the free radical scavenging ability of l-tryptophan and its derivatives using experimental methods and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of the hydrochloric acid concentration used for trifluoroacetate removal from synthetic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 7-Iodoindole CAS#: 89976-15-8 [m.chemicalbook.com]
• 7. Workup [chem.rochester.edu]

Technical Support Center: Troubleshooting Low Conversion in 4-Bromoindole Cross-Couplings

As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high yields when cross-coupling 4-bromoindole. Unlike its 5- or 6-bromo counterparts, 4-bromoindole presents a unique "perfect storm" of steric congestion and electronic deactivation.

This technical guide provides field-proven, mechanistically grounded strategies to diagnose and resolve low conversion rates in Suzuki-Miyaura, Buchwald-Hartwig, and related Palladium-catalyzed couplings.

Diagnostic Workflow for 4-Bromoindole Couplings

Diagnostic workflow for troubleshooting low conversion in 4-bromoindole cross-coupling.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does 4-bromoindole consistently yield lower conversions compared to 5- or 6-bromoindoles? A1: The recalcitrance of 4-bromoindole is driven by two primary factors:

• Steric Hindrance: The C4 position is flanked by the C3 proton/substituent and the N1-H (or N-protecting group). This creates a highly congested environment that kinetically hinders the oxidative addition of the bulky Pd(0)Lₙ complex into the C-Br bond.

• Electronic Deactivation: The indole core is highly electron-rich. Because oxidative addition is favored by electron-deficient aryl halides, the electron-donating nature of the indole ring increases the activation energy required to break the C4-Br bond. Causality Check: If your reaction stalls at <10% conversion with starting material recovered, the bottleneck is oxidative addition. You must switch to highly electron-rich, bulky ligands (e.g., XPhos or tBu₃P) to accelerate this step.

Q2: My Suzuki-Miyaura coupling with unprotected 4-bromoindole stalls at 30% conversion, and the solution turns black. Is the free N-H poisoning the catalyst? A2: Yes. The strongly coordinating free N-H of the indole ring is a notorious catalyst poison. It can coordinate to the Pd(II) intermediate, forming off-cycle, stable σ-indolylpalladium complexes[1]. This coordination prevents transmetalation and ultimately leads to the irreversible aggregation of the active catalyst into inactive palladium black[2]. Solution: Either protect the N-H (using Boc, Ts, or Me) or utilize sterically demanding biarylphosphine ligands like SPhos or XPhos. These ligands are bulky enough to physically block the indole nitrogen from coordinating to the palladium center.

Q3: What are the optimal catalyst/ligand systems for the Buchwald-Hartwig amination of 4-bromoindole? A3: Amination of 4-bromoindole is notoriously difficult due to the competing β-hydride elimination of aliphatic amines and the steric bulk at C4. However, have successfully coupled N-protected 4-bromoindole with piperazines using specialized bulky ligands[3]. Solution: For primary amines, use BrettPhos or RuPhos with Pd₂(dba)₃. For secondary amines or amides, Xantphos is highly effective. Always protect the indole N-H (preferably with a Boc group, which provides both steric shielding and electron-withdrawing activation) prior to amination.

Catalytic cycle of 4-bromoindole coupling highlighting off-cycle deactivation by free N-H.

Section 2: Quantitative Data & Condition Matrix

To facilitate rapid decision-making, the following table summarizes field-validated conditions for 4-bromoindole couplings based on recent synthetic literature.

Reaction Type	Catalyst / Ligand System	N-H Status	Base & Solvent	Expected Yield	Mechanistic Advantage
Suzuki-Miyaura	PdCl₂(dppf)	Protected (Boc/Ts)	K₂CO₃, Dioxane/H₂O	60–75%	Standard baseline for unhindered partners[4].
Suzuki-Miyaura	Pd₂(dba)₃ / XPhos	Unprotected	K₃PO₄, THF/H₂O	80–95%	Bulky XPhos prevents N-H coordination to Pd(II).
Buchwald-Hartwig	Pd₂(dba)₃ / BrettPhos	Protected (Boc)	NaOtBu, Toluene	75–90%	Accelerates C-N reductive elimination[3].
Buchwald-Hartwig	Pd(OAc)₂ / Xantphos	Protected/Unprotected	Cs₂CO₃, Dioxane	70–85%	Wide bite angle favors amide/urea couplings.

Section 3: Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Coupling of Unprotected 4-Bromoindole

This protocol utilizes a self-validating framework. By tracking specific mass-to-charge (m/z) ratios via LCMS during the reaction, you can pinpoint exactly where the catalytic cycle is failing and adjust conditions dynamically.

Reagents:

• 4-Bromoindole (1.0 equiv)

• Arylboronic Acid (1.5 equiv)

• Pd₂(dba)₃ (2.5 mol%, 5 mol% Pd)

• XPhos (10 mol%)

• K₃PO₄ (3.0 equiv, finely milled)

• Solvent: THF/H₂O (10:1), rigorously degassed.

Step-by-Step Methodology:

• Catalyst Pre-activation (Critical Step): In a glovebox or under strict argon flow, combine Pd₂(dba)₃ and XPhos in anhydrous THF. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red/orange.

  • Causality: Pre-forming the active Pd(0)-XPhos complex prevents the unligated Pd from prematurely reacting with the indole N-H, which causes immediate catalyst poisoning[2].

• Reagent Assembly: To a separate Schlenk flask, add 4-bromoindole, arylboronic acid, and K₃PO₄.

• Rigorous Degassing: Subject the solid mixture to three vacuum/argon cycles. Add the THF/H₂O solvent mixture and sparge with argon for 15 minutes.

  • Causality: Oxygen rapidly oxidizes electron-rich phosphines (like XPhos) and Pd(0), leading to immediate catalyst death.

• Reaction Initiation: Transfer the pre-activated catalyst solution to the Schlenk flask. Heat to 80 °C.

• Self-Validation Checkpoint (1 Hour): Sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LCMS.

  • Observation A: High unreacted 4-bromoindole (m/z 196), no product.

    • Diagnosis: Oxidative addition failure.

    • Action: The Pd(0) center is insufficiently electron-rich or the temperature is too low. Verify XPhos purity or increase temperature to 90 °C.

  • Observation B: Significant debrominated indole (m/z 117).

    • Diagnosis: Transmetalation is failing.

    • Action: The boronic acid is not sufficiently activated by the base, leading the Pd(II) intermediate to undergo protode-palladation. Ensure K₃PO₄ is finely milled; add 2% v/v degassed water to accelerate boronate formation.

• Workup: Once conversion >95% is achieved, cool to room temperature, filter through a short pad of Celite to remove palladium residues, and concentrate for column chromatography.

References

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances.[Link]

• Direct palladium-catalyzed C-3 arylation of free (NH)-indoles with aryl bromides under ligandless conditions. Journal of Organic Chemistry.[Link]

• Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. Marine Drugs (MDPI).[Link]

• Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. Chemical Reviews. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
• 4. uvadoc.uva.es [uvadoc.uva.es]

Technical Support Center: Troubleshooting the Synthesis of 2,3-Dimethylindoles

Welcome to the Application Support Hub. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter bottlenecks during the construction of indole scaffolds. While the Fischer Indole Synthesis (FIS) of 2,3-dimethylindole from phenylhydrazine and 2-butanone (methyl ethyl ketone) is a foundational reaction, it is notoriously susceptible to poor regioselectivity, incomplete conversions, and product degradation.

This guide abandons generic advice in favor of causality-driven troubleshooting. By understanding the mechanistic pathways that lead to side products, we can engineer self-validating protocols that guarantee high yields and high purity.

Section 1: Mechanistic Causality of Side Products

To eliminate side products, we must first understand their origin. The FIS proceeds through a phenylhydrazone intermediate, which must tautomerize into an ene-hydrazine before undergoing the defining[3,3]-sigmatropic rearrangement[1].

Because 2-butanone is an unsymmetrical ketone, it possesses two enolizable positions: the internal C3 methylene and the terminal C1 methyl. This creates a critical divergence in the reaction pathway:

• Internal Enolization (Thermodynamic Pathway): Tautomerization at the C3 position yields the more substituted ene-hydrazine, which cyclizes to form the desired 2,3-dimethylindole .

• Terminal Enolization (Kinetic Pathway): Tautomerization at the C1 position yields a less substituted ene-hydrazine, leading directly to the primary structural side product: 2-ethylindole [2].

Mechanistic divergence in Fischer Indole Synthesis leading to regioisomer formation.

Section 2: Frequently Asked Questions (FAQs)

Q1: My NMR shows a persistent impurity. Why am I getting a mixture of 2,3-dimethylindole and 2-ethylindole, and how do I control this? A1: This is the classic regioselectivity issue described above. The ratio of 2,3-dimethylindole to 2-ethylindole is dictated by the choice of acid catalyst. Standard catalysts like Zinc Chloride (ZnCl₂) often fail to provide sufficient thermodynamic control, resulting in significant kinetic enolization and a poor isomer ratio[2]. To suppress 2-ethylindole, you must switch to a catalyst that strongly favors the thermodynamic ene-hydrazine. Polyphosphoric Acid (PPA) improves this ratio, but Boron Trifluoride Etherate (BF₃·OEt₂) provides superior regiocontrol and overall yield[2][3][4].

Table 1: Effect of Catalyst on Regioselectivity and Yield in 2-Butanone FIS

Acid Catalyst	Solvent	Major Product	Minor Product	Regioisomeric Ratio	Approx. Yield
Zinc Chloride (ZnCl₂)	Ethanol	2,3-Dimethylindole	2-Ethylindole	~2:1	Variable
Polyphosphoric Acid (PPA)	Neat	2,3-Dimethylindole	2-Ethylindole	~4:1	Moderate
Boron Trifluoride Etherate (BF₃·OEt₂)	Ethanol	2,3-Dimethylindole	2-Ethylindole	>95:5	~90%
(Quantitative data synthesized from comparative Lewis acid and regioselectivity analyses[2][3][4])

Q2: My reaction mixture turns into an intractable black tar. What is causing this degradation? A2: Tar formation is the physical manifestation of polymerization and oxidative degradation. It is typically caused by excessively high temperatures combined with a harsh Brønsted acid (e.g., concentrated H₂SO₄)[5]. The electron-rich indole nucleus is highly susceptible to acid-catalyzed oligomerization. Solution: Lower the reaction temperature by switching to a lower-boiling solvent (like ethanol) and replace harsh Brønsted acids with a milder, oxophilic Lewis acid like BF₃·OEt₂[4][5].

Q3: LC-MS shows a massive peak corresponding to the unreacted hydrazone intermediate. Why isn't it cyclizing? A3: An incomplete [3,3]-sigmatropic rearrangement occurs if the thermal energy is too low to overcome the activation barrier, or if the Lewis acid catalyst has been deactivated[5]. Water is the primary culprit here; it coordinates with and neutralizes Lewis acids. Ensure your solvents are strictly anhydrous and your catalyst is fresh.

Section 3: Diagnostic Logic Tree

Use the following decision matrix to rapidly diagnose and resolve suboptimal reaction outcomes based on your crude analytical data.

Diagnostic workflow for troubleshooting common side products in 2,3-dimethylindole synthesis.

Section 4: Self-Validating Experimental Protocol

Optimized Synthesis of 2,3-Dimethylindole using Boron Trifluoride Etherate Causality Focus: This protocol utilizes BF₃·OEt₂ to thermodynamically lock the enolization pathway, maximizing the 2,3-dimethylindole isomer while operating at a mild reflux to prevent tarring[3][4].

Step 1: Reagent Preparation & Condensation

• In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve phenylhydrazine (1.0 eq, 10 mmol) and 2-butanone (1.1 eq, 11 mmol) in absolute ethanol (20 mL).

• Causality: A slight excess of the volatile 2-butanone ensures complete consumption of the phenylhydrazine, preventing oxidative degradation of the free hydrazine during workup. Absolute ethanol is mandatory; trace water will destroy the BF₃ catalyst.

• Validation Check: Stir at room temperature for 30 minutes. Spot the mixture on a TLC plate (Hexane:EtOAc 8:2). The hydrazone intermediate will appear as a distinct, highly UV-active spot (Rf ~0.6). Do not proceed to Step 2 until the starting phenylhydrazine spot is completely consumed.

Step 2: Acid-Catalyzed Cyclization 4. Add Boron Trifluoride Etherate (BF₃·OEt₂, 1.2 eq, 12 mmol) dropwise to the stirring solution at room temperature. 5. Causality: Dropwise addition prevents a sudden exothermic spike that can trigger runaway polymerization (tar formation). 6. Gradually heat the mixture to a gentle reflux (approx. 80 °C) and maintain for 2–4 hours[4][5]. 7. Validation Check: Monitor the reaction via LC-MS. The cyclization is complete when the mass peak corresponding to the hydrazone (m/z 163 [M+H]+) is entirely replaced by the indole product mass (m/z 146.1 [M+H]+).

Step 3: Quenching and Isolation 8. Cool the reaction to room temperature. Slowly quench the mixture by adding saturated aqueous NaHCO₃ dropwise until the pH reaches 7–8. 9. Causality: Neutralizing the Lewis acid immediately upon cooling prevents the electron-rich indole from degrading during solvent evaporation. 10. Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. 11. Final Validation: Purify the crude residue via flash column chromatography (Hexane:EtOAc gradient) or recrystallization from aqueous ethanol. Pure 2,3-dimethylindole will precipitate as light brownish/white fluffy flakes with a sharp melting point of 104–106 °C[4].

References

• optimization of reaction conditions for Fischer indole synthesis (temperature, solvent). Benchchem.
• A Comparative Guide to Lewis Acids in Fischer Indole Synthesis. Benchchem.
• Efficient Method for the Synthesis of 2,3-dimethyl-1 H-indole using Boron Triflurideetherate as Catalyst. ResearchGate.
• A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis. Journal of the American Chemical Society (ACS).
• Methyl 4-bromo-1H-indole-6-carboxylate|CAS 882679-96-1 (Regioselectivity Data). Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Methyl 4-bromo-1H-indole-6-carboxylate|CAS 882679-96-1 [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

Introduction

In medicinal chemistry and drug discovery, the indole scaffold is a privileged pharmacophore. The strategic incorporation of multiple halogens—such as fluorine for metabolic stability, and bromine/iodine as synthetic handles for cross-coupling—creates highly complex molecular architectures. 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole represents a pinnacle of such substitution.

As a Senior Application Scientist, I frequently observe researchers struggling to assign the Nuclear Magnetic Resonance (NMR) spectra of heavily halogenated heterocycles. The absence of adjacent ring protons eliminates standard ¹H-¹H scalar coupling networks (such as COSY or TOCSY), forcing analysts to rely entirely on heteronuclear coupling phenomena and subtle chemical shift anisotropies.

This guide objectively compares the spectral features of this polyhalogenated target against a baseline unsubstituted alternative (2,3-dimethyl-1H-indole). Furthermore, it contrasts standard 1D NMR workflows with advanced 2D techniques, providing a self-validating experimental protocol to ensure structural integrity and prevent costly misassignments during drug development.

Part 1: Comparative Spectral Analysis & Causality

To understand the spectral complexity of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, we must compare it to its unhalogenated parent scaffold. The introduction of three different halogens (Br, F, I) on the benzenoid ring fundamentally alters the electronic environment through distinct mechanisms.

1.1 The Heavy Atom Effect (Iodine at C-7)

In standard aromatic systems, carbons typically resonate between 110–140 ppm. However, the iodine atom at C-7 induces a profound "heavy atom effect." The large electron cloud of the iodine atom causes significant spin-orbit coupling, which heavily shields the attached ¹³C nucleus. This drives its chemical shift drastically upfield to approximately 70–80 ppm. This phenomenon is a critical, counter-intuitive diagnostic marker for iodoaromatics ()[1].

1.2 Heteronuclear Spin-Spin Coupling (Fluorine at C-5)

Unlike bromine and iodine, the ¹⁹F nucleus is 100% naturally abundant and possesses a nuclear spin of ½. It couples strongly with the ¹³C framework and the remaining ¹H proton. The C-5 carbon will appear as a massive doublet (¹JCF ≈ 230–245 Hz). Furthermore, the adjacent C-4 and C-6 carbons will exhibit secondary splitting (²JCF ≈ 20–30 Hz), and the lone H-6 proton will be split into a distinct doublet ()[2].

1.3 Quantitative Data Comparison

Table 1: ¹H NMR Chemical Shift Comparison (Predicted in DMSO-d₆)

Proton	2,3-Dimethyl-1H-indole (Baseline)	Target Polyhalogenated Indole	Multiplicity (Target)	Causality / Structural Notes
N-H	~10.7 ppm	~11.4 ppm	Singlet (broad)	Deshielded by the strong inductive pull of the ring halogens.
H-4	~7.3 ppm	N/A	-	Substituted by Bromine.
H-5	~6.9 ppm	N/A	-	Substituted by Fluorine.
H-6	~6.9 ppm	~7.6 ppm	Doublet (³JHF ≈ 9.0 Hz)	Deshielded by adjacent halogens; scalar coupled to the 5-F nucleus.
H-7	~7.2 ppm	N/A	-	Substituted by Iodine.
2-CH₃	~2.3 ppm	~2.3 ppm	Singlet	Minimal distal electronic effect from the benzenoid ring.
3-CH₃	~2.1 ppm	~2.2 ppm	Singlet	Slight deshielding due to spatial proximity to the 4-Br atom.

Table 2: ¹³C NMR Chemical Shift Comparison (Predicted in DMSO-d₆)

Carbon	Baseline Shift (ppm)	Target Shift (ppm)	Splitting (Target)	Causality / Structural Notes
C-4	118.0	101.5	Doublet (²JCF ≈ 22 Hz)	Upfield shift due to Br substitution; split by adjacent 5-F.
C-5	120.5	153.0	Doublet (¹JCF ≈ 240 Hz)	Massive deshielding by electronegative F; large primary coupling.
C-6	120.0	118.5	Doublet (²JCF ≈ 26 Hz)	Split by adjacent 5-F; slight shielding from ortho-iodine.
C-7	110.5	74.0	Singlet	Extreme upfield shift driven by the Iodine Heavy Atom Effect.

Part 2: Analytical Workflow Comparison (1D vs. 2D NMR)

When analyzing a molecule with only one aromatic proton (H-6), a standard 1D ¹³C NMR spectrum is often insufficient. The overlapping doublets from C-F coupling and the extremely low signal-to-noise ratio of quaternary carbons (C-4, C-5, C-7, C-3a, C-7a) create a high risk of misassignment.

Why 2D HMBC is the Superior Alternative: Heteronuclear Multiple Bond Correlation (HMBC) provides a self-validating web of logic. By using the 2-CH₃ and 3-CH₃ protons as anchor points, we can illuminate the pyrrole side of the indole. Simultaneously, the lone H-6 proton serves as a beacon for the benzenoid side. H-6 will show strong ³JCH correlations to C-4 and C-7a, and a ²JCH correlation to C-5 and C-7, unambiguously mapping the quaternary centers without relying solely on 1D chemical shifts.

Fig 1. Multi-nuclear NMR workflow for assigning highly halogenated indole scaffolds.

Part 3: Self-Validating Experimental Protocol

To overcome the relaxation challenges of polyhalogenated indoles, follow this optimized, step-by-step methodology.

Step 1: Sample Preparation

• Solvent Selection: Dissolve 15–20 mg of the compound in 0.6 mL of DMSO-d₆. DMSO is strictly required over CDCl₃ because it disrupts intermolecular hydrogen bonding, sharpening the critical N-H proton signal (~11.4 ppm) which is necessary for HMBC correlations to C-2, C-3, C-3a, and C-7a.

• Relaxation Agent (Critical Tip): Add a trace amount (0.01 M) of Chromium(III) acetylacetonate [Cr(acac)₃] to the NMR tube. Highly halogenated quaternary carbons lack dipole-dipole relaxation from attached protons. Cr(acac)₃ acts as a paramagnetic relaxation reagent, drastically shortening the T₁ relaxation times of C-4, C-5, and C-7, allowing them to be observed.

Step 2: 1D ¹³C{¹H} Acquisition Parameters

• Pulse Sequence: Standard power-gated decoupling (e.g., zgpg30 on Bruker systems).

• Relaxation Delay (D1): If Cr(acac)₃ is not used, you must increase D1 to 5–8 seconds. A standard 1-second delay will result in the quaternary halogenated peaks disappearing into the baseline noise.

• Scans (NS): Set a minimum of 1024 scans to adequately resolve the ²JCF and ³JCF doublets against the background noise.

Step 3: 2D HMBC Acquisition & Validation Logic

• Parameter Optimization: Optimize the long-range coupling delay for J = 8 Hz (typically 62.5 ms).

• Resolution: Acquire with high F1 resolution (minimum 256 increments) to differentiate the closely spaced C-3a and C-7a bridgehead carbons.

• Structural Validation: Validate the structure by confirming that the H-6 proton correlates simultaneously to the heavily shielded C-7 (~74 ppm) and the highly deshielded, F-coupled C-5 (~153 ppm). If these cross-peaks are present, the regiochemistry of the halogens is definitively confirmed.

References

• Title: Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13C NMR study. Source: Magnetic Resonance in Chemistry, 27(9), 815-822 (1989). URL: [Link]

• Title: Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water. Source: Beilstein Journal of Organic Chemistry, 16, 778-790 (2020). URL: [Link]

Sources

• 1. Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13 C NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/ n- Bu4PBr in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Polyhalogenated Indoles: A Comparative Guide to Mass Spectrometry Fragmentation Analysis

Polyhalogenated indoles (PHIs) represent a structurally diverse class of compounds with profound significance in both drug development and marine natural product chemistry. From synthetic pharmaceutical intermediates to highly complex secondary metabolites—such as the exceptionally rare bromochloroiodoindoles isolated from the red alga Rhodophyllis membranacea1—the strategic placement of halogens on the indole scaffold drastically alters its electronic properties and biological activity.

For analytical scientists, elucidating the structure of PHIs presents a unique set of challenges. The high electronegativity of multiple halogens suppresses standard ionization pathways, while their complex isotopic distributions require high-resolution mass spectrometry (HRMS) for accurate formula assignment. This guide objectively compares the performance of leading mass spectrometry platforms (GC-EI-MS, LC-Q-TOF, and LC-Orbitrap) for PHI analysis, details their mechanistic fragmentation pathways, and provides a self-validating experimental protocol for robust structural elucidation.

The Ionization Dilemma: Causality in Platform Selection

The primary bottleneck in analyzing polyhalogenated indoles is achieving efficient ionization. The indole nitrogen is intrinsically weakly basic. When multiple electron-withdrawing halogens (F, Cl, Br, I) are appended to the core, electron density is pulled away from the nitrogen, drastically reducing its proton affinity.

Consequently, conventional positive-mode Electrospray Ionization (ESI+) often fails to yield a robust

ion. Instead, the inductive effect of the halogens increases the acidity of the N-H proton, making negative-mode ESI ( ) the causally superior choice for highly substituted PHIs. For completely non-polar, fully substituted indoles lacking an N-H proton, Atmospheric Pressure Photoionization (APPI) or Gas Chromatography-Electron Ionization (GC-EI) must be deployed.

Objective Platform Comparison

To select the optimal instrumentation for PHI analysis, one must weigh ionization hardness, mass resolving power, and fragmentation control. Table 1 summarizes the performance of three primary MS architectures.

Table 1: Performance Comparison of MS Platforms for PHI Analysis

Feature	GC-EI-MS (Single Quad/TOF)	LC-ESI-Q-TOF HRMS	LC-ESI-Orbitrap HRMS
Ionization Hardness	Hard (70 eV)	Soft (Variable voltage)	Soft (Variable voltage)
Primary Ion Species	Radical Cation ( )	or	or
Resolving Power	Low to Moderate (~10,000)	High (~40,000 - 80,000)	Ultra-High (up to 500,000)
Fragmentation Control	Poor (Extensive source fragmentation)	Excellent (Tunable CID)	Excellent (Tunable HCD/CID)
Isotopic Fidelity	Moderate	Excellent (Fast scan rates)	Superior (Resolves fine structure)
Best Application	Volatile, low-mass synthetic PHIs	High-throughput marine extract screening	De novo structural elucidation of novel PHIs

Analytical Verdict: For the discovery and structural elucidation of novel marine PHIs, LC-ESI-Orbitrap offers the necessary ultra-high resolution to distinguish overlapping isotopic fine structures (e.g., distinguishing

from isotopes), whereas LC-ESI-Q-TOF is the workhorse for high-throughput screening and molecular networking due to its rapid MS/MS acquisition rates.

Mechanistic Insights: PHI Fragmentation Pathways

Understanding the fragmentation of halogenated indoles requires analyzing two distinct phases: the isotopic signature of the precursor ion and the sequential dissociation of the core structure under Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD).

Quantitative Isotopic Signatures

Before fragmentation, the precursor ion must be validated via its isotopic envelope. The mass spectrum of a halogenated indole exhibits characteristic patterns dictated by the natural abundance of chlorine and bromine isotopes 2.

Table 2: Characteristic Isotopic Masses for PHI Analysis

Element / Fragment	Primary Isotope Exact Mass	Secondary Isotope Exact Mass	Natural Abundance Ratio
Chlorine (Cl)	: 34.9688 Da	: 36.9659 Da	~ 3 : 1
Bromine (Br)	: 78.9183 Da	: 80.9162 Da	~ 1 : 1
Iodine (I)	: 126.9044 Da	N/A (Monoisotopic)	100%
Indole Core	: 117.0578 Da	N/A	N/A

The Dehalogenation and Ring Cleavage Cascade

During MS/MS fragmentation, PHIs undergo predictable, bond-energy-dependent degradation.

• Sequential Dehalogenation: The weakest carbon-halogen bonds cleave first (C-I < C-Br < C-Cl < C-F). This can occur via heterolytic cleavage (loss of neutral HX, e.g., -HBr, -HCl) or homolytic cleavage (loss of a halogen radical

  , generating a radical cation/anion).

• Pyrrole Ring Cleavage: Once the halogens are stripped, the bare indole core undergoes a highly characteristic ring contraction and cleavage, resulting in the neutral loss of hydrogen cyanide (HCN, -27.01 Da) to yield an

  90 fragment 2.

Fig 1: General MS/MS collision-induced dissociation (CID) fragmentation pathway for PHIs.

Experimental Protocol: Self-Validating LC-HRMS/MS Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system. It utilizes targeted internal controls to verify mass accuracy and ionization efficiency before the acquisition of unknown samples.

Phase 1: System Suitability and Mobile Phase Optimization

Causality Check: Why avoid Formic Acid? Standard LC-MS mobile phases rely on 0.1% Formic Acid. However, the low pH suppresses the deprotonation of the indole N-H bond. By switching to a neutral buffer (Ammonium Acetate), we enable robust negative-mode ionization.

• Prepare Mobile Phases:

  • Mobile Phase A: LC-MS grade Water + 10 mM Ammonium Acetate (pH ~6.8).

  • Mobile Phase B: LC-MS grade Acetonitrile.

• System Suitability Test (SST): Inject a 10 ng/mL standard of 5-bromoindole.

  • Validation Gate: The system must detect both the

    193.9611 ( ) and 195.9591 ( ) ions at a 1:1 ratio with a mass error of < 2 ppm. If the ratio deviates by >5% or mass error exceeds 2 ppm, recalibrate the TOF/Orbitrap mass analyzer.

Phase 2: Data-Dependent Acquisition (DDA) Workflow

• Chromatography: Utilize a sub-2 µm C18 UHPLC column (e.g., 2.1 x 100 mm). Run a gradient from 5% B to 95% B over 15 minutes to resolve structural isomers (e.g., 5-bromo vs. 6-bromo indoles).

• Source Parameters (ESI-): Set capillary voltage to 2.5 kV. High temperatures (e.g., 300°C desolvation) are required to vaporize highly halogenated, non-polar species.

• MS/MS Acquisition:

  • Utilize a DDA Top-5 method.

  • Stepped Collision Energy (CE): Apply stepped CE (e.g., 20, 40, 60 eV). Causality: Low CE is required to observe the initial loss of Iodine (weakest bond), while high CE is necessary to shatter the stable indole core and observe the -HCN loss.

Fig 2: LC-HRMS/MS analytical workflow for the structural elucidation of polyhalogenated indoles.

Data Interpretation & Molecular Networking

Once MS/MS spectra are acquired, manual annotation of tetrahalogenated species can be computationally prohibitive. Modern workflows leverage Feature-Based Molecular Networking (FBMN) and in-silico fragmentation tools like Competitive Fragmentation Modeling-ID (CFM-ID) 3.

By mapping the neutral losses of halogens (e.g.,

79.9 for HBr, 127.9 for HI) across a network of related precursor ions, researchers can rapidly dereplicate known PHIs and isolate novel analogs from complex marine matrices or synthetic reaction mixtures. The integration of high-resolution isotopic filtering with stepped-energy MS/MS remains the gold standard for unlocking the structural secrets of polyhalogenated indoles.

References

• Woolner, V. H., Jones, C., Field, J. J., & Northcote, P. T. "Polyhalogenated Indoles from the Red Alga Rhodophyllis membranacea: The First Isolation of Bromo-Chloro-Iodo Secondary Metabolites." Journal of Natural Products, 2016. 1

• Benchchem. "A Comparative Spectroscopic Analysis of Halogenated Indoles: A Guide for Researchers." Benchchem, 2023. 2

• Nothias, L. F., et al. "Feature-Based Molecular Networking Discovery of Bromopyrrole Alkaloids from the Marine Sponge Agelas dispar." ResearchGate, 2020. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Reactivity &amp; Functionalization of 4-Bromo vs. 7-Iodo Indole Scaffolds

This guide provides an in-depth technical comparison of the reactivity profiles for 4-bromo and 7-iodo positions within indole scaffolds.[1] It is designed for medicinal chemists and process scientists requiring precise regiocontrol during the synthesis of polysubstituted indoles.[1]

[1]

Executive Summary

In the context of indole functionalization, the 7-iodo and 4-bromo positions represent two distinct "handles" with orthogonal reactivity profiles.

• 7-Iodo (Kinetic Handle): Characterized by a weaker C–X bond and higher susceptibility to oxidative addition and halogen-metal exchange.[1] It serves as the primary site for initial diversification.[1]

• 4-Bromo (Latent Handle): Possesses a stronger C–X bond and greater steric protection (peri-effect from C3).[1] It typically remains inert under mild conditions used to activate the C7-position, allowing for sequential functionalization strategies.

Verdict: For scaffolds containing both moieties (e.g., 4-bromo-7-iodoindole), chemoselectivity is reliably achieved in the order C7 > C4 .[1]

Mechanistic & Theoretical Framework

Bond Dissociation Energy (BDE) & Oxidative Addition

The primary driver of selectivity in Palladium-catalyzed cross-couplings and Lithium-Halogen exchange is the bond dissociation energy.[1]

Parameter	C–I Bond (Indole C7)	C–Br Bond (Indole C4)	Impact on Reactivity
BDE (approx.)	~65 kcal/mol	~81 kcal/mol	C–I undergoes oxidative addition significantly faster.[1]
Pd(0) Insertion	Fast / Exothermic	Slower / Requires higher activation energy	Allows selective C7 coupling at lower temperatures (RT to 60°C).[1]
Li-Exchange	Extremely Fast (-78°C)	Moderate (-78°C to -40°C)	C7-Li species forms kinetically before C4-Li.[1]

Steric & Electronic Environment[2]

• C7 Position: Located proximal to the indole Nitrogen (

  ).[1]

  • Electronic: The inductive withdrawal of

    makes C7 slightly more electron-deficient than C4, further accelerating oxidative addition with nucleophilic metal catalysts (Pd, Ni).

  • Steric: Reactivity is heavily influenced by the

    -substituent.[1] A free N-H or small group (Me) allows facile access.[1] Bulky protecting groups (TIPS, SEM, Boc) can retard C7 reactivity, potentially eroding selectivity.

• C4 Position: Located in the "peri" position relative to C3.[1]

  • Steric: Significant steric clash with C3-substituents (even C3-H) creates a barrier for bulky catalysts, making it less reactive than C7 or C5/C6 positions.[1]

Decision Logic & Reaction Pathways (Visualization)[1]

The following diagram illustrates the decision logic for functionalizing a 4-bromo-7-iodoindole scaffold.

Caption: Reaction workflow demonstrating the kinetic preference for C7-I functionalization over C4-Br under controlled conditions.

Experimental Protocols

Protocol A: Regioselective Suzuki Coupling (C7-Selective)

Objective: Arylation of C7-I while preserving C4-Br.[1]

Reagents:

• Substrate: 4-bromo-7-iodo-1-(phenylsulfonyl)-1H-indole (1.0 equiv)[1]

• Boronic Acid: Phenylboronic acid (1.1 equiv)[1]

• Catalyst:

  (5 mol%) — Note: Use of triphenylphosphine ligands avoids overly active catalytic systems that might activate C-Br.[1]

• Base:

  (2.0 equiv, 2M aqueous)

• Solvent: DME/Water (4:1)[1]

Step-by-Step:

• Setup: Charge a reaction vial with the indole substrate, boronic acid, and Pd catalyst. Evacuate and backfill with Argon (

  ).[1]

• Solvation: Add degassed DME and aqueous base via syringe.

• Reaction: Stir at 45–50°C for 4–6 hours. Crucial: Do not exceed 60°C. Monitor by TLC/LCMS.[1] The C7-I is highly reactive; high heat is unnecessary and risks C4 activation.[1]

• Workup: Dilute with EtOAc, wash with brine, dry over

  .

• Validation:

  NMR should show disappearance of the C7-H signal (if applicable) or shift in peaks, while the C4-Br moiety remains intact (verified by MS isotopic pattern 1:1 for Br).

Protocol B: Sequential Halogen-Metal Exchange

Objective: Introduction of an electrophile (e.g., -CHO) at C7, followed by C4 functionalization.[1]

Reagents:

• Substrate: 4-bromo-7-iodo-1-methyl-1H-indole (1.0 equiv)[1]

• Exchange Reagent:

  -Butyllithium (1.05 equiv, 1.6M in hexanes)

• Electrophile: DMF (1.5 equiv)[1]

• Solvent: Anhydrous THF

Step-by-Step:

• Cooling: Dissolve substrate in THF and cool to -78°C (dry ice/acetone bath).

• Exchange: Add

  -BuLi dropwise over 10 minutes.

  • Mechanistic Note: At -78°C, Li/I exchange is instantaneous.[1] Li/Br exchange is significantly slower.[1]

• Quench: After 15 minutes at -78°C, add DMF.

• Warming: Allow to warm to 0°C over 1 hour.

• Workup: Quench with saturated

  .

• Result: Formation of 4-bromo-1-methyl-1H-indole-7-carbaldehyde. The C4-Br bond remains intact for future Grignard or Suzuki coupling steps.[1][2]

Comparative Data Analysis

The following table summarizes the performance of these positions under standard catalytic conditions.

Feature	7-Iodo Indole	4-Bromo Indole
Relative Reactivity (Pd)	High (100)	Low (10–20)
Preferred Catalyst	Standard Pd(0) (e.g., )	Active Pd(0)/Pd(II) (e.g., + XPhos)
Temp.[1] Threshold (Suzuki)	25°C – 60°C	80°C – 120°C
Li-Exchange Rate (-78°C)	< 5 mins (Complete)	> 30 mins (Sluggish/Incomplete)
Directing Group Effect	Strongly influenced by N-substitution	Influenced by C3-substitution

Scientific Validation & Troubleshooting (Self-Correcting)

Common Pitfall: Loss of Regioselectivity [1]

• Symptom:[1][3][4][5][6][7][8] Formation of bis-coupled product or C4-coupled byproduct during C7 targeting.[1]

• Cause: Reaction temperature too high (>80°C) or use of highly active ligands (e.g., SPhos, XPhos) which lower the activation energy for C-Br insertion.

• Correction: Switch to less electron-rich ligands (PPh3) and lower temperature.[1]

Common Pitfall: N-Protecting Group Interference [1]

• Symptom:[1][3][4][5][6][8] No reaction at C7-I.[1]

• Cause: Bulky N-protecting groups (e.g., TIPS) shield the C7 position.[1]

• Correction: Use a smaller protecting group (Methyl, MOM) or increase catalyst loading slightly, but maintain low temperature.

References

• Metal-Halogen Exchange Trends

  • Metal–halogen exchange.[1][5][9] Wikipedia.[1] Available at: [Link][1]

• Regioselective Indole Coupling

  • A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles.[1][4][10][11] RSC Advances.[1][4] Available at: [Link]

• Indole Functionalization Reviews

  • From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. PubMed.[1][11] Available at: [Link]

• Suzuki Coupling Protocols

Sources

• 1. 4-Bromoindole 96 52488-36-5 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. joss.tcnj.edu [joss.tcnj.edu]
• 6. A Short Review of C7 – H Bond Functionalization of Indole/Indoline – International Journal of Research and Innovation in Applied Science (IJRIAS) [rsisinternational.org]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. BJOC - Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles [beilstein-journals.org]
• 9. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 10. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: IR Spectroscopy Characteristic Bands for Halo-Indoles

This guide outlines the characteristic Infrared (IR) spectroscopy bands for halo-indoles, designed for researchers in medicinal chemistry and structural biology.

Executive Summary

Halo-indoles (fluoro-, chloro-, bromo-, and iodo-indoles) are critical scaffolds in drug discovery, serving as precursors for kinase inhibitors, melatonin receptor agonists, and serotonin modulators. While NMR is the gold standard for structural elucidation, IR spectroscopy provides a rapid, non-destructive method for verifying functional group integrity and substitution patterns during solid-phase synthesis or quality control (QC).

This guide dissects the vibrational nuances of the indole scaffold upon halogenation, distinguishing between mass effects (which lower frequency) and inductive/mesomeric effects (which alter bond force constants).

Mechanistic Basis of Spectral Shifts

To interpret halo-indole spectra accurately, one must understand the competing forces at play:

• Inductive Effect (-I): Halogens are electron-withdrawing. They pull electron density from the aromatic ring, increasing the force constant (

  ) of adjacent bonds (e.g., C-H or C=C), potentially shifting absorptions to higher wavenumbers .

• Resonance Effect (+M): Halogens (especially F and Cl) can donate lone pair electrons into the

  -system, weakening double bond character and shifting absorptions to lower wavenumbers .

• Mass Effect: The heavy atomic mass of Br and I significantly increases the reduced mass (

  ) of the C-X bond, drastically lowering the stretching frequency according to Hooke’s Law:

Comparative Analysis: Characteristic Bands

Region I: The N-H Stretching Zone (3500 – 3200 cm⁻¹)

The N-H stretch is the most sensitive probe for hydrogen bonding status but is less affected by halogenation than ring vibrations.

Feature	Unsubstituted Indole	Halo-Indole (General)	Mechanistic Insight
Free N-H	~3400–3420 cm⁻¹ (sharp)	~3400–3450 cm⁻¹	EWGs (F, Cl) increase N-H acidity, slightly stiffening the bond (blue shift).
H-Bonded N-H	~3200–3300 cm⁻¹ (broad)	~3150–3250 cm⁻¹	Halogens can alter crystal packing, changing H-bond strength.
Note	3-Haloindoles often show a sharper N-H band due to the loss of C3-H, which reduces steric crowding in the crystal lattice.

Region II: Aromatic Ring Stretching (1650 – 1400 cm⁻¹)

This region confirms the integrity of the bicyclic core.

• Indole Core: Typically shows a doublet or triplet set at 1620 cm⁻¹ , 1580 cm⁻¹ , and 1450 cm⁻¹ .

• Halogen Effect:

  • Fluoro-indoles: Often show an intensification of the 1620 cm⁻¹ band due to the strong dipole introduced by Fluorine.

  • 3-Haloindoles: Substitution at the 3-position (pyrrole ring) disrupts the enamine-like conjugation, often causing a split or shift in the 1550–1500 cm⁻¹ region.

Region III: The Fingerprint & C-X Stretching (1400 – 400 cm⁻¹)

This is the diagnostic region for identifying the type of halogen.

Halogen	C-X Stretch Frequency (cm⁻¹)	Intensity	Notes
Fluorine (C-F)	1000 – 1400	Strong	Often obscured by C-C/C-N bands; look for broad, intense peaks.
Chlorine (C-Cl)	850 – 550	Medium/Strong	Can couple with ring vibrations; look for new bands not in starting material.
Bromine (C-Br)	690 – 515	Strong	distinctive "heavy atom" bands in the far-fingerprint region.
Iodine (C-I)	~500	Strong	Usually requires Far-IR optics to see clearly; often below standard cutoff.

Region IV: Out-of-Plane (OOP) Bending – The Substitution Map

The most reliable way to determine where the halogen is located (4, 5, 6, or 7 position) is by analyzing the C-H OOP bending vibrations of the benzene ring moiety.

• Unsubstituted Indole: ~740–750 cm⁻¹ (Characteristic of 4 adjacent aromatic protons).

• 5-Halo / 6-Halo (1,2,4-Trisubstituted Pattern):

  • Creates isolated protons and adjacent pairs.

  • Key Bands: ~800–860 cm⁻¹ (2 adjacent H) and ~860–900 cm⁻¹ (isolated H).

• 4-Halo / 7-Halo (1,2,3-Trisubstituted Pattern):

  • Preserves 3 adjacent protons.

  • Key Bands: ~730–770 cm⁻¹ and ~690–710 cm⁻¹.[1]

Visualization: Diagnostic Workflow

The following logic tree guides the assignment of a halo-indole spectrum.

Figure 1: Decision tree for identifying halogen type and substitution position in indole derivatives via IR.

Experimental Protocol: ATR vs. Transmission

For halo-indoles, sample preparation is critical because halogenation can significantly alter the melting point and crystallinity of the indole.

Method A: Attenuated Total Reflectance (ATR) – Recommended

• Why: Requires no sample preparation; ideal for waxy 3-haloindoles or hygroscopic salts.

• Protocol:

  • Clean the Diamond/ZnSe crystal with isopropanol.

  • Place ~5 mg of solid halo-indole on the crystal.

  • Apply pressure using the anvil until the absorbance of the strongest peak is between 0.5 and 1.0 A.U.

  • Critical Step: If the N-H peak (3400 cm⁻¹) is jagged or noisy, the crystal contact is poor. Reposition and repress.

Method B: KBr Pellet – For High Resolution

• Why: Eliminates refractive index artifacts seen in ATR; better for resolving subtle OOP bands.

• Protocol:

  • Mix 2 mg of halo-indole with 200 mg of spectroscopic grade KBr (dry).

  • Grind in an agate mortar until a fine, flour-like consistency is achieved (prevents scattering/Christiansen effect).

  • Press at 8-10 tons for 2 minutes to form a transparent disc.

  • Validation: The pellet must be clear. A cloudy pellet indicates moisture (broad O-H band at 3400 cm⁻¹ will obscure the Indole N-H).

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). [Link]

• Socrates, G. (2004).[2] Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.[2][3]

• Mohrig, J. R., et al. (2006).[4] Techniques in Organic Chemistry: Infrared Spectroscopy. W.H. Freeman.

• Dieng, S. D. (2019). Vibrational Spectroscopy of Isotopically Labeled Indoles. Montclair State University Digital Commons. Retrieved from [Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole

For researchers at the forefront of pharmaceutical development and chemical synthesis, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical entities we create, including their safe and environmentally responsible disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, a complex halogenated indole derivative. Adherence to these procedures is critical for ensuring laboratory safety, maintaining regulatory compliance, and protecting our environment.

Hazard Assessment and Initial Safety Precautions

4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole is a polyhalogenated aromatic heterocyclic compound. While a specific Safety Data Sheet (SDS) for this novel compound may not be readily available, its structural motifs provide clear indicators of its potential hazards. As a halogenated organic compound, it should be treated as hazardous waste. Similar brominated, fluorinated, and iodinated compounds are known to be harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the eyes, skin, and respiratory system.[1][2][3][4]

Immediate Actions and Personal Protective Equipment (PPE):

Before handling the compound for disposal, ensure you are in a well-ventilated area, preferably within a certified chemical fume hood.[5] The following PPE is mandatory:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Always inspect gloves for integrity before use.

• Body Protection: A flame-resistant laboratory coat.

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator is necessary.

In the event of a spill, avoid dry sweeping which can generate dust. Use an absorbent material to contain the spill, and collect it into a designated hazardous waste container.[6]

Waste Segregation: A Critical Step

Proper segregation of chemical waste is paramount for both safety and cost-effective disposal. Halogenated organic compounds require specific disposal methods, often involving high-temperature incineration with specialized scrubbers to handle the resulting acid gases (such as HBr, HF, and HI).[7][8]

Core Principle: Never mix halogenated with non-halogenated waste streams.[9][10][11] Co-mingling can lead to:

• Increased Disposal Costs: The entire volume of the mixed waste must be treated as the more hazardous (and expensive) halogenated waste.[9][12]

• Safety Hazards: Unpredictable reactions can occur between incompatible waste streams.

• Regulatory Non-Compliance: Improper waste stream management can result in significant penalties.

All materials contaminated with 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole must be disposed of as halogenated waste. This includes:

• Unused or excess solid compound.

• Solutions containing the compound.

• Contaminated consumables such as weighing paper, pipette tips, gloves, and chromatography materials (e.g., silica gel).[13]

Waste Type	Segregation Category	Rationale
Solid 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole	Halogenated Solid Waste	Direct disposal as a hazardous chemical.
Solutions in organic solvents	Halogenated Organic Liquid Waste	Requires incineration; segregation prevents cross-contamination.
Contaminated gloves, paper towels, etc.	Halogenated Solid Waste	Prevents the spread of contamination and ensures proper disposal.
Rinsate from cleaning glassware	Halogenated Organic Liquid Waste	The solvent used for rinsing is now considered hazardous waste.[5]

Containerization and Labeling Protocol

Proper containment and labeling are mandated by regulatory bodies and are essential for the safe transport and disposal of hazardous waste.[14]

Step-by-Step Containerization and Labeling:

• Select an Appropriate Container:

  • For solid waste, use a wide-mouth, sealable container made of a material compatible with the waste (e.g., high-density polyethylene - HDPE).

  • For liquid waste, use a sealable, chemically-resistant container (e.g., an HDPE or glass bottle with a screw-on cap).[10] Ensure the container is in good condition with no leaks.[10]

• Affix a Hazardous Waste Label:

  • As soon as the first drop of waste is added, the container must be labeled.[10]

  • The label must clearly state "Hazardous Waste" .[5]

  • List the full chemical name: "4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole" . Avoid using abbreviations or chemical formulas.[9]

  • If it is a mixed waste stream, list all components and their approximate percentages.

  • Include the name and contact information of the generating researcher or lab.

• Storage of Waste Containers:

  • Keep waste containers closed at all times, except when adding waste.[10]

  • Store the containers in a designated satellite accumulation area (SAA) within the laboratory. This area should be under the control of the generator.[15]

  • Store in a well-ventilated area, away from incompatible materials.[4]

Final Disposal Procedure

The final step is to transfer the properly containerized and labeled waste to your institution's hazardous waste management program.

• Contact Your Environmental Health & Safety (EHS) Office: Your institution's EHS department is the definitive authority on hazardous waste disposal procedures.[5] They will provide specific guidance and schedule a pickup.

• Prepare for Pickup: Ensure all containers are securely sealed and the labels are complete and legible.

• Maintain Records: Keep a log of the hazardous waste generated, including the chemical name, quantity, and date of disposal, in accordance with your institution's policies.

The primary and most recommended method for the disposal of halogenated organic compounds is controlled incineration by a licensed hazardous waste disposal facility.[5][7] This high-temperature process is designed to break down the complex organic molecule into simpler, less harmful components.[16]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

Caption: Disposal workflow for 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

By adhering to this comprehensive guide, you contribute to a culture of safety and environmental stewardship within your laboratory and the broader scientific community.

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Navigating the Safe Handling of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole: A Comprehensive Guide

For Immediate Use by Laboratory Professionals

The novel halogenated indole, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, presents unique opportunities in drug discovery and chemical synthesis. However, its complex structure, featuring multiple halogen substituents, necessitates a robust and proactive safety protocol. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of researchers and the integrity of experimental outcomes. As Senior Application Scientists, our goal is to empower you with the knowledge to handle this compound with the utmost confidence and safety.

Hazard Assessment: Understanding the Risks of Highly Halogenated Indoles

While a specific Safety Data Sheet (SDS) for 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole is not yet widely available, the safety profile can be inferred from the known hazards of structurally similar halogenated indoles. Compounds such as 4-bromo-5-fluoro-1H-indole and 4-bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione are classified with specific GHS hazard statements.[1][2] These classifications suggest that 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole should be treated as a hazardous substance with the potential to cause significant irritation and harm upon exposure.

Anticipated Hazards:

• Acute Toxicity (Oral): Harmful if swallowed.[2]

• Skin Irritation: Causes skin irritation.[2][3]

• Eye Irritation: Causes serious eye irritation.[2][3]

• Respiratory Irritation: May cause respiratory irritation.[2][3]

The presence of bromine, fluorine, and iodine on the indole scaffold can enhance the compound's reactivity and biological activity, warranting a cautious approach. Therefore, all handling procedures must be conducted in accordance with a comprehensive Chemical Hygiene Plan (CHP) as mandated by OSHA's Laboratory Safety Standard (29 CFR 1910.1450).[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to prevent exposure through inhalation, dermal contact, or eye contact. The following table outlines the minimum required PPE for handling 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole.

PPE Category	Specification	Rationale
Hand Protection	Double gloving with an inner nitrile glove and an outer, thicker chemically resistant glove (e.g., neoprene or butyl rubber).	Provides dexterity while offering robust protection against potential permeation by halogenated organic compounds.[6] Nitrile gloves alone may offer insufficient resistance to certain halogenated hydrocarbons.
Eye and Face Protection	Chemical safety goggles and a full-face shield.	Protects against splashes of solutions and airborne particles of the solid compound, which can cause serious eye irritation.[3][7]
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator.	Essential when handling the powder outside of a certified chemical fume hood to prevent inhalation of fine particles that can cause respiratory tract irritation.[6]
Body Protection	A disposable, low-permeability lab coat with long sleeves and tight-fitting cuffs.	Prevents skin contact with the chemical.[6] For tasks with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.[7][8]
Foot Protection	Closed-toe shoes made of a non-porous material.	A standard laboratory practice to protect feet from spills.[6]

Safe Handling and Operational Plan: A Step-by-Step Protocol

All manipulations of 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole, including weighing, dissolution, and transfer, must be performed within a certified chemical fume hood to minimize inhalation exposure.

Workflow for Handling Solid Compound and Preparing Solutions:

Caption: Workflow for Safe Handling and Solution Preparation.

Spill and Emergency Procedures

In the event of a spill, the primary objective is to ensure personnel safety and contain the material.

• Minor Spill (within a fume hood):

  • Alert colleagues in the immediate area.

  • Use a spill kit with an absorbent material suitable for chemical spills to contain the substance.

  • Carefully collect the absorbed material and contaminated items into a designated hazardous waste container.

  • Decontaminate the area with an appropriate solvent, followed by soap and water.

• Major Spill (outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Contact your institution's Environmental Health and Safety (EHS) department.

  • Prevent entry to the affected area.

  • Provide EHS with all available information about the spilled substance.

Disposal Plan: Responsible Management of Halogenated Waste

Due to its halogenated nature, 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole and any materials contaminated with it must be disposed of as hazardous waste.[9]

Waste Segregation and Disposal Protocol:

Caption: Halogenated Waste Disposal Workflow.

Key Disposal Principles:

• Do Not dispose of this compound or its solutions down the drain.

• Collect all solid and liquid waste containing this compound in separate, clearly labeled, and sealed containers for halogenated waste.[10][11]

• Follow your institution's specific guidelines for hazardous waste disposal.

By adhering to these protocols, you can mitigate the risks associated with handling 4-Bromo-5-fluoro-7-iodo-2,3-dimethyl-1H-indole and contribute to a safe and productive research environment.

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